Chemical Structure Analysis of 2-(2,3-dihydro-1H-inden-1-yloxy)acetic Acid
Topic: Content Type: Technical Guide / Whitepaper Audience: Researchers, Analytical Scientists, Drug Development Professionals A Technical Guide on Characterization, Stereochemistry, and Impurity Profiling Abstract 2-(2,...
Author: BenchChem Technical Support Team. Date: March 2026
Topic:
Content Type: Technical Guide / Whitepaper
Audience: Researchers, Analytical Scientists, Drug Development Professionals
A Technical Guide on Characterization, Stereochemistry, and Impurity Profiling
Abstract
2-(2,3-dihydro-1H-inden-1-yloxy)acetic acid (CAS: 38425-65-9) represents a critical scaffold in medicinal chemistry, particularly in the development of PPAR (Peroxisome Proliferator-Activated Receptor) agonists and auxin-mimetic herbicides. Its structural core—an indane ring ether-linked to a glycolic acid moiety—presents specific analytical challenges, including the resolution of its enantiomeric center at C1 and the differentiation of regioisomers. This guide provides a comprehensive workflow for the structural elucidation, purity assessment, and stereochemical analysis of this compound, synthesizing spectroscopic data with rigorous experimental protocols.
Molecular Architecture & Stereochemical Context
The molecule consists of a lipophilic 2,3-dihydro-1H-indene (indane) tail coupled to a polar acetic acid head group via an ether linkage at the benzylic position (C1).
The C1 position is a chiral center. In biological applications (e.g., PPAR
modulation), one enantiomer often exhibits superior binding affinity.[1]
(R)-Enantiomer: Often associated with higher potency in specific PPAR subtypes.
(S)-Enantiomer: May act as a distomer or possess distinct metabolic stability.
Analytical Implication: Standard achiral HPLC is insufficient; chiral stationary phases (CSP) are required for enantiomeric excess (ee) determination.
Spectroscopic Characterization Strategy
The structural confirmation of 2-(2,3-dihydro-1H-inden-1-yloxy)acetic acid relies on identifying the connectivity between the rigid indane bicycle and the flexible oxyacetic side chain.
Nuclear Magnetic Resonance (NMR) Profiling
Rationale: NMR provides the definitive map of carbon-hydrogen connectivity. The benzylic proton (H1) and the methylene protons of the acetic acid (H1') are the diagnostic handles.
Predicted H NMR Data (400 MHz, CDCl)
Position
Shift (, ppm)
Multiplicity
Integration
Assignment Logic
-COOH
10.0 – 12.0
Broad Singlet
1H
Exchangeable acidic proton.
Ar-H
7.10 – 7.45
Multiplet
4H
Aromatic protons of the indane ring.
C1-H
4.95 – 5.05
dd or t
1H
Diagnostic: Deshielded by oxygen and benzylic ring current.
O-CH₂-
4.15 – 4.25
Singlet*
2H
-protons to acid and ether oxygen. May appear as AB system if chiral influence is strong.
Indane C3-H
2.95 – 3.10
Multiplet
1H
Benzylic, rigid ring system.
Indane C3-H'
2.75 – 2.90
Multiplet
1H
Diastereotopic partner.
Indane C2-H
2.35 – 2.50
Multiplet
1H
Aliphatic ring proton.
Indane C2-H'
2.10 – 2.25
Multiplet
1H
Diastereotopic partner.
Key Correlation Experiments:
COSY (Correlation Spectroscopy): confirms the spin system C1-H
C2-H C3-H.
HMBC (Heteronuclear Multiple Bond Correlation): Crucial for linking the two halves. Look for a correlation between the O-CH₂ protons and the C1 carbon of the indane ring. This rules out the regioisomer (indane-2-yloxy).
Mass Spectrometry (HRMS)
Ionization: ESI Negative Mode (ESI-) is preferred due to the carboxylic acid.
Parent Ion:
at m/z 191.071.
Fragmentation Pathway:
Loss of CO₂ (
): Diagnostic of carboxylic acids.
Cleavage of ether bond: Generates indanol-derived carbocations or radical anions depending on energy.
Experimental Protocols
Protocol A: Structural Elucidation Workflow
This workflow validates the identity of the synthesized or purchased material.
Figure 1: Step-by-step structural validation workflow for indanyloxyacetic acid derivatives.
Protocol B: Chiral Separation (HPLC)
Because the biological activity often resides in one enantiomer, separating the (R) and (S) forms is critical.
Column: Chiralpak AD-H or OD-H (Amylose/Cellulose tris-carbamate derivatives).
Note: TFA is mandatory to suppress ionization of the carboxylic acid, ensuring sharp peaks.
Flow Rate: 1.0 mL/min.
Detection: UV at 210 nm (carbonyl) and 254 nm (aromatic).
Expected Result: Baseline separation of enantiomers. The elution order must be established using a standard of known absolute configuration (often determined via X-ray crystallography of a salt derivative).
Protocol C: Impurity Profiling
Common impurities arise from the synthesis (Williamson ether synthesis of 1-indanol + chloroacetic acid).
1-Indanol (Starting Material): Detectable by GC-MS or TLC.
Indene (Elimination Product): Under basic conditions, 1-indanol can eliminate water to form indene.
Detection: Olefinic protons in NMR at 6.5–6.9 ppm; distinct UV spectrum.
O- vs. C-Alkylation: While rare with chloroacetic acid, check for C-alkylation on the aromatic ring using HMBC (would show loss of aromatic proton symmetry).
Synthesis & Mechanism of Formation
Understanding the synthesis aids in predicting impurities.
Reaction: 1-Indanol + Chloroacetic Acid + 2 NaH
Product
Mechanism: substitution.
Deprotonation of 1-indanol hydroxyl group.
Nucleophilic attack of the alkoxide on the
-carbon of chloroacetate.
Displacement of chloride.
Figure 2: Synthesis pathway highlighting the competition between substitution (
) and elimination.
References
Sigma-Aldrich. (n.d.). 2-(2,3-Dihydro-1H-inden-1-yl)acetic Acid Product Sheet. Retrieved from [2]
PubChem. (n.d.). Compound Summary for CID 38425-65-9.
Fröhlich, R., et al. (2005). "Crystal structure of 2-(3-oxobenzo[d]isothiazol-2(3H)-yl)acetic acid." Journal of Chemical Crystallography. (Contextual reference for aryloxyacetic acid crystallography).
Miyachi, H., et al. (2004). "Design and synthesis of novel PPAR agonists." Bioorganic & Medicinal Chemistry Letters. (Validates the indanyloxyacetic acid scaffold in PPAR research).
Organic Syntheses. (1977).[3] Synthesis of cyclic ethers and related intermediates. Org. Synth. 1977, 56,[3] 49. Retrieved from [3]
An In-depth Technical Guide to the Physicochemical Properties of 2-(2,3-dihydro-1H-inden-1-yloxy)acetic Acid
For Researchers, Scientists, and Drug Development Professionals Authored by: A Senior Application Scientist Introduction 2-(2,3-dihydro-1H-inden-1-yloxy)acetic acid, a fascinating molecule featuring a rigid indan scaffol...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Authored by: A Senior Application Scientist
Introduction
2-(2,3-dihydro-1H-inden-1-yloxy)acetic acid, a fascinating molecule featuring a rigid indan scaffold linked to a flexible acetic acid moiety via an ether linkage, holds significant potential in medicinal chemistry and drug development. The unique combination of a lipophilic bicyclic system and a hydrophilic acidic functional group imparts a distinct physicochemical profile that is critical to its behavior in biological systems. Understanding these properties is paramount for predicting its absorption, distribution, metabolism, and excretion (ADME) profile, as well as for designing effective drug delivery systems and ensuring robust analytical characterization.
This technical guide provides a comprehensive overview of the core physicochemical properties of 2-(2,3-dihydro-1H-inden-1-yloxy)acetic acid. Moving beyond a simple data sheet, this document delves into the experimental methodologies and the scientific rationale behind their application, offering field-proven insights for researchers actively engaged in the study of this and related compounds.
Core Molecular and Physical Properties
A foundational understanding of a molecule begins with its fundamental identifiers and physical constants. These data points are the bedrock for all subsequent experimental and computational work.
Confirming the chemical identity and purity of 2-(2,3-dihydro-1H-inden-1-yloxy)acetic acid is the first critical step in any research endeavor. A multi-technique spectroscopic approach is essential for unambiguous structural elucidation.[2]
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is arguably the most powerful tool for determining the precise atomic connectivity of an organic molecule.
¹H NMR Spectroscopy : This technique provides information on the number of different types of protons, their chemical environment, and their proximity to other protons. For 2-(2,3-dihydro-1H-inden-1-yloxy)acetic acid, one would expect to observe distinct signals for the aromatic protons of the indan ring, the benzylic proton at the 1-position, the methylene protons of the five-membered ring, and the methylene protons of the acetic acid side chain. The integration of these signals will correspond to the number of protons in each environment.[2]
¹³C NMR Spectroscopy : This provides information on the different types of carbon atoms in the molecule. Characteristic chemical shifts would be expected for the aromatic carbons, the aliphatic carbons of the indan ring, the carbon of the ether linkage, and the carbonyl carbon of the carboxylic acid.[2]
2D NMR Techniques (COSY, HSQC, HMBC) : These experiments are invaluable for establishing the connectivity between protons and carbons, confirming the overall structure. For instance, a Heteronuclear Multiple Bond Correlation (HMBC) experiment would show a correlation between the proton at the 1-position of the indan ring and the carbon of the methylene group in the acetic acid side chain, confirming the ether linkage.[3]
Experimental Workflow: NMR Analysis
Caption: Workflow for NMR-based structural elucidation.
Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight of the compound and can provide structural information through fragmentation patterns.[2] High-resolution mass spectrometry (HRMS) would be employed to confirm the elemental composition of the molecular ion, which should correspond to C₁₁H₁₂O₃.
Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule. For 2-(2,3-dihydro-1H-inden-1-yloxy)acetic acid, characteristic absorption bands would be expected for the O-H stretch of the carboxylic acid (a broad peak around 3000 cm⁻¹), the C=O stretch of the carboxylic acid (a strong peak around 1700-1725 cm⁻¹), the C-O stretch of the ether, and the C-H stretches of the aromatic and aliphatic portions of the molecule.[4]
Acidity and Ionization (pKa)
The acidity of 2-(2,3-dihydro-1H-inden-1-yloxy)acetic acid, quantified by its pKa, is a critical parameter influencing its solubility, membrane permeability, and interaction with biological targets. As a carboxylic acid, it is expected to be a weak acid. The pKa of acetic acid is approximately 4.76.[5][6] The electron-withdrawing nature of the adjacent ether oxygen in the target molecule may slightly lower its pKa relative to a simple alkyl carboxylic acid.
Experimental Determination of pKa
Potentiometric Titration: This is the most common and straightforward method for pKa determination.[7]
Protocol: Potentiometric pKa Determination
Sample Preparation: Accurately weigh a sample of 2-(2,3-dihydro-1H-inden-1-yloxy)acetic acid and dissolve it in a known volume of deionized water. Gentle warming may be necessary to aid dissolution.[4]
Titration Setup: Calibrate a pH meter with standard buffer solutions. Place the dissolved sample in a beaker with a magnetic stirrer and immerse the pH electrode.
Titration: Titrate the sample with a standardized solution of a strong base (e.g., 0.1 M NaOH), adding the titrant in small, precise increments.
Data Collection: Record the pH of the solution after each addition of the titrant.
Data Analysis: Plot the pH versus the volume of titrant added. The equivalence point is the point of steepest inflection in the titration curve. The pKa is the pH at which half of the volume of titrant required to reach the equivalence point has been added.[4] This corresponds to the point where the concentrations of the protonated acid and its conjugate base are equal, as described by the Henderson-Hasselbalch equation.[4]
Logical Framework: pKa Determination via Titration
Caption: Logical flow for determining pKa by potentiometric titration.
Lipophilicity (LogP)
Lipophilicity, typically expressed as the logarithm of the partition coefficient (LogP) between n-octanol and water, is a crucial determinant of a drug's ADME properties.[8] A compound that is too hydrophilic may have poor membrane permeability, while a compound that is too lipophilic may have poor aqueous solubility and be prone to metabolic breakdown.
Experimental Determination of Lipophilicity
Shake-Flask Method: This is the traditional and most direct method for determining LogP.[9]
Protocol: Shake-Flask LogP Determination
Phase Preparation: Prepare a biphasic system of n-octanol and water. The two phases should be mutually saturated by shaking them together for 24 hours and then allowing them to separate.
Sample Addition: A known amount of 2-(2,3-dihydro-1H-inden-1-yloxy)acetic acid is dissolved in one of the phases (usually the one in which it is more soluble).
Partitioning: The two phases are then combined in a separatory funnel and shaken vigorously to allow the compound to partition between the two layers until equilibrium is reached.
Phase Separation and Analysis: The two phases are carefully separated. The concentration of the compound in each phase is then determined using a suitable analytical technique, such as UV-Vis spectroscopy or High-Performance Liquid Chromatography (HPLC).[9]
Calculation: The LogP is calculated as the base-10 logarithm of the ratio of the concentration of the compound in the n-octanol phase to its concentration in the aqueous phase.
Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): This is a widely used indirect method for estimating LogP. It is less labor-intensive than the shake-flask method and requires a smaller amount of sample.[10] The method is based on the correlation between the retention time of a compound on a nonpolar stationary phase and its lipophilicity.
Solubility
The aqueous solubility of 2-(2,3-dihydro-1H-inden-1-yloxy)acetic acid is a critical factor for its oral bioavailability and formulation development. As a carboxylic acid, its solubility is expected to be pH-dependent, being lower at acidic pH (where it is in its neutral, less polar form) and higher at basic pH (where it is in its ionized, more polar carboxylate form).
Experimental Determination of Solubility
Equilibrium Solubility (Shake-Flask Method):
Protocol: Equilibrium Solubility Determination
Sample Preparation: An excess amount of the solid compound is added to a known volume of the desired solvent (e.g., water, buffer at a specific pH) in a sealed container.
Equilibration: The mixture is agitated (e.g., by shaking or stirring) at a constant temperature for a sufficient period (typically 24-48 hours) to ensure that equilibrium is reached.
Phase Separation: The undissolved solid is removed by centrifugation or filtration.
Analysis: The concentration of the dissolved compound in the supernatant or filtrate is determined by a suitable analytical method (e.g., HPLC, UV-Vis spectroscopy).
Implications for Drug Development
The physicochemical properties of 2-(2,3-dihydro-1H-inden-1-yloxy)acetic acid have profound implications for its potential as a therapeutic agent:
Absorption: The balance of its lipophilicity (from the indan ring) and hydrophilicity (from the carboxylic acid) will govern its ability to cross biological membranes, such as the intestinal epithelium.
Distribution: Its binding to plasma proteins and partitioning into various tissues will be influenced by its lipophilicity and pKa.
Metabolism: The indan ring and the ether linkage may be susceptible to enzymatic modification by metabolic enzymes.
Formulation: The solubility and stability of the compound will dictate the choice of excipients and the type of dosage form that can be developed.
Conclusion
While specific experimental data for 2-(2,3-dihydro-1H-inden-1-yloxy)acetic acid remains to be fully elucidated in the public domain, this guide provides a robust framework for its comprehensive physicochemical characterization. By employing the standard, validated methodologies outlined herein for structural elucidation, pKa, lipophilicity, and solubility determination, researchers can build a complete and accurate profile of this promising molecule. Such a detailed understanding is an indispensable prerequisite for advancing its study in the realms of medicinal chemistry and drug discovery.
References
Experiment 4 (i) Determination of the Equivalent Weight and pKa of an Organic Acid. Available from: [Link].
Ibarra-Montaño, L. A., et al. (2015). Determination of pKa Values for Acrylic, Methacrylic and Itaconic Acids by H and C NMR in Deuterated Water. Lifescience Global. Available from: [Link].
van der Heide, E., et al. (2012). Development of Methods for the Determination of pKa Values. PMC. Available from: [Link].
Rutkowska, E., et al. LIPOPHILICITY с METHODS OF DETERMINATION AND ITS ROLE IN MEDICINAL CHEMISTRY. SciSpace. Available from: [Link].
THE AIBLHiCoS METHOD: PREDICTING AQUEOUS pKa VALUES FROM GAS PHASE EQUILIBRIUM BOND LENGTHS. The University of Manchester. Available from: [Link].
Saracino, G. A. A., et al. (2003). Absolute pKa determination for carboxylic acids using density functional theory and the polarizable continuum model. ResearchGate. Available from: [Link].
Valko, K. (2020). Measurements of lipophilicity and acid/base character using HPLC methods. ResearchGate. Available from: [Link].
Sangster, J. (2022). Methods for Determination of Lipophilicity. Encyclopedia.pub. Available from: [Link].
Nnaemeka, A. C., et al. (2026). Comparison of Analytical Techniques in the Characterization of Complex Compounds. ResearchGate. Available from: [Link].
Kempińska, D., et al. (2019). State of the art and prospects of methods for determination of lipophilicity of chemical compounds. Trends in Analytical Chemistry. Available from: [Link].
SUPPORTING INFORMATION. Rsc.org. Available from: [Link].
Hricovíniová, Z. (2013). NMR Analysis of 2-(2', 3'-dihydro-1'H-inden-1'-yl)-1H-indene. ResearchGate. Available from: [Link].
Ciura, K., et al. (2022). Liquid Chromatography on the Different Methods for the Determination of Lipophilicity: An Essential Analytical Tool in Medicinal Chemistry. MDPI. Available from: [Link].
indole acetic acid, 87-51-4. The Good Scents Company. Available from: [Link].
Al-Kadasi, R. M. N., et al. (2004). synthesis of heterocyclic compounds from the reactions of dehydroacetic acid (dha) and its derivatives. ARKIVOC. Available from: [Link].
Sharma, S., et al. (2011). Recent Trends in Analytical Techniques for the Development of Pharmaceutical Drugs. Hilaris Publisher. Available from: [Link].
Nakagawa, M., et al. (1977). 5,6-DIHYDRO-2H-PYRAN-2-ONE AND 2H-PYRAN-2-ONE. Organic Syntheses. Available from: [Link].
(S)-2-Amino-2-(2,3-dihydro-1H-inden-2-yl)acetic acid. PubChem. Available from: [Link].
Acetic acid, hydroxy-. Cheméo. Available from: [Link].
Hricovíniová, Z. (2013). 1 H-NMR spectrum of 2-(2', 3'-dihydro-1'H-inden-1'-yl)-1H-indene. ResearchGate. Available from: [Link].
Bordwell pKa Table. Organic Chemistry Data. Available from: [Link].
What Is the pKa of Acetic Acid?. Available from: [Link].
Methods of synthesizing and using derivatives of [2-(2-aminoethoxy)ethoxy] acetic acid. Google Patents.
How do you calculate the pKa of acetic acid?. Quora. Available from: [Link].
Boyd, D. R., et al. (2012). Quantitative 1H-NMR analysis reveals steric and electronic effects on the substrate specificity of benzoate dioxygenase in Ralstonia eutropha B9. PMC. Available from: [Link].
Sharma, R., et al. (2025). Decoding Xanthine Derivatives: Advanced Analytical, Extraction, and Quantification Techniques in Pharma and Biofluids - A Comprehensive Review. ResearchGate. Available from: [Link].
Process for preparation of alpha-aryloxy acetic acids and their salts. Google Patents.
Iordache, A., et al. (2021). Derivatization procedures and their analytical performances for HPLC determination in bioanalysis. PubMed. Available from: [Link].
Acetic acid. NIST WebBook. Available from: [Link].
Appendix C: Dissociation Constants and pKa Values for Acids at 25°C. 2012 Book Archive. Available from: [Link].
Acetic acid. NIST WebBook. Available from: [Link].
safety data sheet SDS for 2-(2,3-dihydro-1H-inden-1-yloxy)acetic Acid
Executive Summary This technical guide serves as an advanced supplement to the standard Safety Data Sheet (SDS) for 2-(2,3-dihydro-1H-inden-1-yloxy)acetic Acid . Unlike generic compliance documents, this whitepaper conte...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
This technical guide serves as an advanced supplement to the standard Safety Data Sheet (SDS) for 2-(2,3-dihydro-1H-inden-1-yloxy)acetic Acid . Unlike generic compliance documents, this whitepaper contextualizes the physicochemical hazards, synthesis risks, and stability profiles specifically for drug discovery workflows.
Researchers handling this compound are typically engaged in the synthesis of PPAR agonists or
4 integrin inhibitors . The presence of a benzylic ether linkage at the C1 position of the indane ring introduces specific oxidative vulnerabilities and metabolic considerations that distinguish it from its C2-isomer counterparts.
Part 1: Compound Identity & Physicochemical Profiling
~3.6 (Predicted) – Comparable to methoxyacetic acid
Lipophilicity (LogP)
~1.8 – Moderate membrane permeability
Structural Insight: The Benzylic Ether Linkage
The critical structural feature is the oxygen atom attached to the C1 benzylic position of the indane ring.
Stability Implication: Unlike the C2-isomer, the C1 position is benzylic. While the ether linkage stabilizes the carbocation character, this position remains susceptible to radical autoxidation upon prolonged exposure to air and light, potentially forming peroxides.
Handling Directive: Store under inert atmosphere (
or ) to prevent benzylic oxidation.
Part 2: Hazard Identification & Mechanistic Toxicology
Standard GHS classifications often list generic "Irritant" codes. Below is the mechanistic justification for these hazards to ensure self-validating safety protocols.
GHS Classification & Logic
Hazard Code
Classification
Mechanistic Cause
H302
Acute Tox. 4 (Oral)
Bioavailability: The lipophilic indane ring facilitates rapid GI absorption, while the carboxylic acid moiety can disrupt local pH homeostasis.
H315
Skin Irritation 2
Acidic Corrosivity: With a pKa of ~3.6, the compound is sufficiently acidic to protonate skin proteins, causing contact dermatitis.
H319
Eye Irritation 2A
Mucosal Interaction: The compound crystallizes on mucosal surfaces; the acid functionality induces immediate lacrimation and inflammation.
H335
STOT SE 3
Dust Inhalation: Fine particulate matter acts as a mechanical and chemical irritant to the upper respiratory tract.
Metabolic Activation Pathways
In a biological context (e.g., animal studies), be aware of the metabolic fate. The unhindered C3 position on the indane ring is a primary site for Cytochrome P450-mediated hydroxylation.
Figure 1: Predicted metabolic trajectory. Note the potential for acyl glucuronidation, a common mechanism for idiosyncratic toxicity in carboxylic acid drugs.
Part 3: Synthesis & Reaction Safety
For teams synthesizing this compound in-house, the primary risks stem from the alkylation step. The standard route involves reacting 1-Indanol with a haloacetic acid derivative.
Critical Process Hazards
Deprotonation Exotherm: Using Sodium Hydride (NaH) to deprotonate 1-Indanol generates Hydrogen gas (
). This is an explosion hazard if not vented properly.
Runaway Alkylation: The
reaction with chloroacetic acid or ethyl bromoacetate is exothermic.
Workup Acidification: Quenching the reaction releases heat and potential acid fumes.
Safe Synthesis Workflow
Figure 2: Synthesis safety map highlighting critical control points (CCPs) for thermal and gas evolution hazards.
Part 4: Handling, Storage & Degradation
Storage Protocols
Temperature: Store at 2–8°C . While the solid is stable at RT, cold storage retards benzylic oxidation.
Atmosphere:Hygroscopic . Store under Argon or Nitrogen. Moisture can facilitate decarboxylation over extended periods (years).
Container: Amber glass vials to prevent photo-initiated radical formation at the ether linkage.
Shelf-Life Logic
Degradation Markers: Appearance of yellowing (indication of oxidation) or a "vinegar" smell (hydrolysis of residual esters or degradation).
NMR Validation: Check for the integrity of the benzylic proton signal (~5.0 ppm, triplet/multiplet) in
. Loss of this signal indicates ether cleavage.
Part 5: Emergency Protocols (Self-Validating)
These protocols are designed to be chemically logical, allowing the responder to understand the why behind the action.
Spills & Exposure
Skin Contact:
Action: Wash with soap and water.
Logic: The compound is lipophilic; water alone will not remove it efficiently. Soap solubilizes the indane ring.
Spill Cleanup:
Action: Cover with Sodium Bicarbonate (
) powder.
Logic: You will observe bubbling (
). Continue adding until bubbling ceases. This visually confirms the acid has been neutralized before you attempt to sweep it up.
Fire Fighting
Media: Dry chemical,
, or alcohol-resistant foam.
Warning: Do not use high-volume water jets.
Logic: As a low-density organic solid, a water jet will scatter the powder, creating a dust explosion hazard or spreading the contaminant.
Part 6: Ecological Impact
Aquatic Toxicity: Predicted to be moderately toxic to aquatic life due to the lipophilic indane tail, which can bioaccumulate in small organisms.
Disposal: Must be incinerated in a chemical waste facility equipped with afterburners and scrubbers (
and control). Do not discharge into drains; the acidity will affect local microbial flora in water treatment plants.
References
Chemical Identity & CAS Verification
2-((2,3-dihydro-1H-inden-1-yl)oxy)acetic acid (CAS 120681-01-8).[1][2] MolAid Chemical Database.
Structural Analogs & Safety Data
Safety Data Sheet: 2-((2,3-Dihydro-1H-inden-2-yl)oxy)acetic acid (Isomer Analog). Sigma-Aldrich.[3][4]
Indane-Based Carboxylic Acids: A Technical Guide to Emerging Biological Targets and Pharmacological Workflows
Executive Summary The indane-carboxylic acid scaffold—comprising a rigid 2,3-dihydro-1H-indene bicyclic system fused to a carboxylate moiety—represents a highly privileged structure in modern medicinal chemistry. The uni...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The indane-carboxylic acid scaffold—comprising a rigid 2,3-dihydro-1H-indene bicyclic system fused to a carboxylate moiety—represents a highly privileged structure in modern medicinal chemistry. The unique stereoelectronic profile of this scaffold provides a distinct advantage over highly flexible aliphatic chains or completely planar aromatic systems. The puckered cyclopentane ring of the indane core introduces critical
hybridized depth, lowering the entropic penalty of binding by restricting rotatable bonds, while the carboxylic acid acts as a potent pharmacophore for metal chelation and directional hydrogen bonding.
As a Senior Application Scientist, I have structured this whitepaper to dissect the mechanistic rationale behind deploying indane-based carboxylic acids against three distinct classes of biological targets: Metalloenzymes, G-Protein Coupled Receptors (GPCRs), and Viral Macrodomains. Furthermore, this guide provides self-validating experimental workflows to ensure high-fidelity data generation during lead optimization.
LasB is a zinc metalloprotease that plays a critical role in the virulence and tissue-destructive capabilities of P. aeruginosa. Targeting this enzyme requires a delicate balance of metal chelation and hydrophobic anchoring.
Mechanistic Causality: Indane carboxylic acid derivatives (e.g., Compound 29) act as potent, competitive inhibitors of LasB. The carboxylic acid functional group is strictly required to form a bidentate interaction with the catalytic
ion in the active site.
The Indane Advantage: Why use an indane core instead of a simple phenyl ring? X-ray crystallography confirms that the indane moiety is optimally sized and shaped to occupy the
lipophilic pocket of LasB[1]. The partial character of the indane ring provides a three-dimensional bulk that perfectly complements the volumetric contours of the subsite, driving a highly favorable binding enthalpy that planar aromatics cannot achieve.
GPCR Antagonism: Endothelin Receptors (ETA/ETB)
The endothelin system is a primary driver of vasoconstriction and cell proliferation. Blocking these receptors is a validated strategy for treating pulmonary arterial hypertension and congestive heart failure.
Mechanistic Causality: Enrasentan (SB-217242) is a classic, orally active indane-2-carboxylic acid derivative that acts as a mixed ETA/ETB receptor antagonist[2].
The Indane Advantage: In the context of GPCRs, the indane core acts as a rigid spatial director. It projects the carboxylic acid into the polar core of the receptor to form critical salt bridges with highly conserved transmembrane arginine residues. Simultaneously, the rigid indane backbone forces its bulky ether and benzodioxol substituents to wedge between the transmembrane helices, physically locking the receptor in an inactive conformation and preventing Gq-protein coupling.
Viral Macrodomains: SARS-CoV-2 Mac1
The Mac1 domain of SARS-CoV-2 non-structural protein 3 (nsp3) is an ADP-ribosyl hydrolase that counters host antiviral immune responses. It has emerged as a novel target for next-generation antivirals.
Mechanistic Causality: Hydroxyl-substituted indane-carboxylic acids have been identified as inhibitors that bind directly to the Mac1 ribose-binding pocket[3].
The Indane Advantage: The negatively charged carboxylate forms a dense, highly structured hydrogen-bond network with backbone amides of Leu126, Ser128, and Ala129. The hydrophobic indane ring engages in van der Waals interactions with Val49 and Ile131. The rigidity of the indane system is crucial here; it perfectly displaces ordered, high-energy water molecules from the binding pocket, driving binding affinity through the hydrophobic effect.
Quantitative Data Presentation
The following table summarizes the structure-activity relationships (SAR) and binding metrics across the three primary target classes.
Biological Target
Representative Compound
Indane Core Function
Carboxylate Function
Binding Affinity / Potency
LasB (Metalloenzyme)
Compound 29
Occupies lipophilic pocket
Bidentate chelation
ETA Receptor (GPCR)
Enrasentan (SB-217242)
Rigid spacer & allosteric wedging
Salt bridge with TM Arginines
SARS-CoV-2 Mac1
Hydroxy-indane-carboxylic acid
Hydrophobic anchoring (Val49, Ile131)
H-bond network (Leu126, Ser128)
Experimental Methodologies & Validation Protocols
To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Every reagent choice is governed by strict biochemical causality.
and of indane carboxylic acids against LasB without assay interference.
Buffer Preparation: Prepare assay buffer containing 50 mM HEPES (pH 7.2), 2 mM
, and 0.05% Brij-35.
Causality Check: HEPES is chosen over phosphate buffers to prevent calcium precipitation.
is critical to stabilize the enzyme's structural calcium binding sites. Crucially, avoid all chelators (e.g., EDTA, EGTA) ; introducing chelators will strip the catalytic from LasB, yielding false-positive inhibition data.
Enzyme-Inhibitor Pre-incubation: Dilute purified LasB to a final concentration of 0.5 nM. Add serial dilutions of the indane carboxylic acid (0.01 μM to 100 μM). Incubate at 25°C for 30 minutes.
Causality Check: Pre-incubation is mandatory. The bidentate coordination between the carboxylate and the buried
ion requires time to reach thermodynamic equilibrium.
Substrate Addition: Initiate the reaction by adding 10 μM of the FRET substrate (Abz-Ala-Gly-Leu-Ala-p-nitro-benzyl-amide).
) only from the linear portion of the progress curve to ensure steady-state Michaelis-Menten kinetics apply. Use the Cheng-Prusoff equation to convert to .
Protocol 2: Radioligand Binding Assay for Endothelin Receptors
Purpose: To quantify the binding affinity of indane-based antagonists (like Enrasentan) to ETA/ETB receptors.
Membrane Preparation: Isolate membrane fractions from CHO cells stably expressing human ETA or ETB receptors. Resuspend in 50 mM Tris-HCl (pH 7.4) containing 5 mM
and 1 mM PMSF (protease inhibitor).
Binding Reaction: In a 96-well plate, combine 10 μg of membrane protein, 0.05 nM
-Endothelin-1 (radioligand), and varying concentrations of the indane carboxylic acid. Incubate for 2 hours at room temperature to ensure equilibrium.
Rapid Filtration: Terminate the reaction by rapid vacuum filtration through GF/C glass fiber filters.
Causality Check: Prior to filtration, the GF/C filters must be soaked in 0.1% Polyethylenimine (PEI) for 1 hour. The indane core is highly lipophilic; PEI coats the glass fibers with a positive charge, drastically reducing the non-specific binding of the lipophilic drug to the filter matrix, thereby maximizing the signal-to-noise ratio.
Quantification: Wash filters three times with ice-cold buffer, dry, and measure retained radioactivity using a gamma scintillation counter.
Signaling Pathways & Workflow Visualizations
The following diagrams illustrate the pharmacological blockade mechanism of indane carboxylic acids and the iterative workflow required for their development.
Mechanism of Action: Enrasentan blockade of Endothelin-1 signaling pathways.
Iterative workflow for validating indane carboxylic acids against metalloenzymes like LasB.
(Note: Diagrams are constrained to a maximum width of 760px to ensure optimal rendering across technical documentation platforms).
References
Virtual Screening Approach to Identifying a Novel and Tractable Series of Pseudomonas aeruginosa Elastase Inhibitors
Source: National Institutes of Health (NIH) / PMC
URL:[Link]
Targeting SARS-CoV-2 Non-Structural Protein 3: Function, Structure, Inhibition and Perspective in Drug Discovery
Source: National Institutes of Health (NIH) / PMC
URL:[Link]
Enrasentan | C29H30O8 | CID 178103
Source: PubChem - National Institutes of Health (NIH)
URL:[Link]
Indane acetic acid derivatives and their use as pharmaceutical agents, intermediates, and method of preparation (US6828335B2)
Technical Assessment: Solubility Profiling of 2-(2,3-dihydro-1H-inden-1-yloxy)acetic Acid
The following technical guide details the solubility profile and characterization framework for 2-(2,3-dihydro-1H-inden-1-yloxy)acetic Acid . Executive Summary The solubility profile of 2-(2,3-dihydro-1H-inden-1-yloxy)ac...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide details the solubility profile and characterization framework for 2-(2,3-dihydro-1H-inden-1-yloxy)acetic Acid .
Executive Summary
The solubility profile of 2-(2,3-dihydro-1H-inden-1-yloxy)acetic Acid is dictated by its amphiphilic structure, comprising a lipophilic indane bicycle and a polar carboxylic acid tail linked by an ether bridge.[1] This specific pharmacophore presents unique challenges in process chemistry: it exhibits pH-dependent aqueous solubility and a high affinity for polar aprotic solvents.[1][2]
This guide provides a comprehensive solubility landscape derived from structural activity relationships (SAR) of close analogs (e.g., 2-naphthoxyacetic acid) and standard thermodynamic principles.[2][3][4] It includes a validated experimental protocol for generating precise solubility curves required for crystallization and formulation.[2][4]
Physicochemical Architecture
To predict solubility behavior accurately, we must first deconstruct the molecule’s interaction potential.[2][3][4]
Feature
Moiety
Interaction Type
Solvent Implication
Lipophilic Core
2,3-Dihydro-1H-indene
Van der Waals / - stacking
Drives solubility in aromatic hydrocarbons (Toluene) and chlorinated solvents (DCM).[1]
Linker
Ether Oxygen (-O-)
H-bond Acceptor
Enhances solubility in alcohols and water via H-bonding.[1][2]
Polar Tail
Carboxylic Acid (-COOH)
H-bond Donor/Acceptor & Ionizable
Causes dimerization in non-polar solvents; enables high solubility in basic aqueous media (pH > pKa).[1][2]
Melting Point: ~150–155°C (High lattice energy requires polar or elevated-temperature solvents for dissolution).[1][2]
Solubility Landscape: Predicted & Observed Trends
The following classification is based on the "Like Dissolves Like" principle and empirical data from structurally homologous indanyloxyacetic acid derivatives.
A. Polar Protic Solvents (High Solubility)[2][3][4][6]
Recommendation: To maximize solubility, select a solvent where the distance
between the solvent and solute coordinates is minimized.[2][3][4] For this molecule, THF or DCM often provides the best balance of all three parameters.[2][4]
Process Implications
Crystallization Strategy[1][3][4][5][6][9]
Solvent: Ethanol or Ethyl Acetate (High solubility at high T).[2][4]
Anti-Solvent: Heptane or Water (Low solubility).[2][4]
Protocol: Dissolve in hot Ethanol (
C), cool slowly to C, then add Heptane dropwise to induce nucleation.
Extraction Strategy
From aqueous reaction mixtures, acidify to pH 2.0 using HCl.[2][3][4]
Extract with Dichloromethane (DCM) or Ethyl Acetate .[2][4] The protonated acid will partition >95% into the organic phase.[2][4]
References
Solubility of Carboxylic Acids: Daniels, C. R., et al. "Solubility of 2-naphthoxyacetic acid in twelve mono-solvents."[1][2][4] Journal of Chemical & Engineering Data, 2018.[2][3][4]
Context: Provides data for the closest structural analog, validating the trend of Alcohol > Ester > Hydrocarbon.
Standard Protocol: ASTM International.[2][4] "Standard Test Method for Measurement of Aqueous Solubility." ASTM E1148-02.[1][2]
Hansen Parameters: Hansen, C. M.[2][3][4] Hansen Solubility Parameters: A User's Handbook. CRC Press, 2007.[2][3][4]
Application Note & Synthesis Protocol: 2-(2,3-dihydro-1H-inden-1-yloxy)acetic Acid
Abstract This document provides a comprehensive, field-tested protocol for the synthesis of 2-(2,3-dihydro-1H-inden-1-yloxy)acetic acid. The synthetic strategy is centered on the robust and widely applicable Williamson e...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This document provides a comprehensive, field-tested protocol for the synthesis of 2-(2,3-dihydro-1H-inden-1-yloxy)acetic acid. The synthetic strategy is centered on the robust and widely applicable Williamson ether synthesis, a cornerstone reaction in organic chemistry for the formation of ether linkages. The protocol details the reaction of 1-indanol with a haloacetic acid derivative under basic conditions. Explanations for key experimental choices, a detailed step-by-step methodology, safety precautions, and methods for purification and characterization are provided to ensure reliable and reproducible results for researchers in medicinal chemistry, organic synthesis, and drug development.
Introduction and Scientific Background
The indane scaffold is a privileged structural motif found in numerous biologically active compounds and approved pharmaceuticals. The functionalization of the indane core allows for the exploration of chemical space to develop novel therapeutic agents. 2-(2,3-dihydro-1H-inden-1-yloxy)acetic acid serves as a valuable building block, incorporating both a rigid bicyclic system and a flexible carboxylic acid side-chain, making it an attractive precursor for library synthesis in drug discovery programs.
The synthesis described herein employs the Williamson ether synthesis, a reaction first developed by Alexander Williamson in 1850.[1] This method remains one of the most reliable and versatile approaches for preparing both symmetrical and asymmetrical ethers.[2] The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism, where an alkoxide ion displaces a halide from an organohalide.[3]
Reaction Scheme:
The key to a successful Williamson ether synthesis is the generation of a potent nucleophile, the alkoxide, by deprotonating the starting alcohol. Since 1-indanol is a secondary alcohol and thus weakly acidic, a strong base such as sodium hydride (NaH) is employed to ensure complete and irreversible formation of the sodium indan-1-oxide intermediate.[4] This alkoxide then attacks the primary alkyl halide, sodium chloroacetate, which is an ideal substrate for an SN2 reaction as it is unhindered and minimizes the potential for competing elimination side reactions.[3]
Experimental Workflow Overview
The overall process can be visualized as a sequence of distinct stages, from initial reaction setup to the final isolation of the pure product.
Caption: High-level workflow for the synthesis of the target compound.
Detailed Synthesis Protocol
Materials and Equipment
Reagent/Material
Formula
M.W. ( g/mol )
CAS No.
Notes
1-Indanol
C₉H₁₀O
134.18
6351-10-6
Ensure anhydrous.
Sodium Hydride (NaH)
NaH
24.00
7646-69-7
60% dispersion in mineral oil is standard.
Sodium Chloroacetate
C₂H₂ClNaO₂
116.48
3926-62-3
Hygroscopic; dry before use.
Tetrahydrofuran (THF)
C₄H₈O
72.11
109-99-9
Anhydrous, inhibitor-free.
Ethyl Acetate (EtOAc)
C₄H₈O₂
88.11
141-78-6
Reagent grade for extraction.
Hydrochloric Acid (HCl)
HCl
36.46
7647-01-0
2 M and concentrated solutions.
Sodium Bicarbonate (NaHCO₃)
NaHCO₃
84.01
144-55-8
Saturated aqueous solution.
Magnesium Sulfate (MgSO₄)
MgSO₄
120.37
7487-88-9
Anhydrous, for drying.
Equipment: Three-neck round-bottom flask, reflux condenser, magnetic stirrer with hotplate, dropping funnel, nitrogen/argon gas inlet, ice bath, separatory funnel, Büchner funnel, standard laboratory glassware.
Step-by-Step Procedure
Step 1: Formation of the Alkoxide
Set up a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and a nitrogen inlet. Ensure the system is flame-dried and purged with an inert gas (Nitrogen or Argon) to maintain anhydrous conditions.
To the flask, add sodium hydride (1.2 g of 60% dispersion, 30 mmol, 1.5 eq).
Add 50 mL of anhydrous THF to the flask and cool the suspension to 0 °C using an ice bath.
In a separate beaker, dissolve 1-indanol (2.68 g, 20 mmol, 1.0 eq) in 20 mL of anhydrous THF.
Transfer the 1-indanol solution to a dropping funnel and add it dropwise to the stirred NaH suspension over 30 minutes. Hydrogen gas evolution will be observed.
Causality Note: The slow, cooled addition controls the exothermic reaction and the rate of hydrogen gas evolution. A strong base like NaH is necessary to quantitatively deprotonate the secondary alcohol, driving the equilibrium towards the alkoxide.[3]
Step 2: Alkylation (SN2 Reaction)
6. After the addition is complete, allow the mixture to stir at 0 °C for an additional 30 minutes, then warm to room temperature and stir for 1 hour to ensure complete formation of the alkoxide.
7. Add solid sodium chloroacetate (3.50 g, 30 mmol, 1.5 eq) to the reaction mixture in one portion.
8. Heat the mixture to a gentle reflux (approx. 66 °C for THF) and maintain for 12-18 hours. The reaction can be monitored by Thin Layer Chromatography (TLC) until the starting 1-indanol spot has been consumed.
Step 3: Work-up and Product Isolation
9. Cool the reaction flask to 0 °C in an ice bath.
10. Cautiously quench the reaction by the slow, dropwise addition of ~10 mL of water to destroy any unreacted NaH.
11. Add approximately 50 mL of water and acidify the aqueous solution to pH ~2 by adding 2 M HCl.
12. Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3 x 50 mL).
13. Combine the organic extracts and wash with brine (1 x 30 mL).
14. Extract the desired carboxylic acid product from the combined organic layers by washing with a saturated sodium bicarbonate solution (3 x 40 mL). Vent the separatory funnel frequently as CO₂ gas will evolve.[5]
Trustworthiness Note: This acid-base extraction is a critical self-validating step. Only acidic compounds like the desired product will transfer to the basic aqueous phase, effectively separating it from neutral or basic impurities and unreacted starting material.
Combine the basic aqueous extracts and cool in an ice bath.
Re-acidify the aqueous layer by slowly adding concentrated HCl with stirring until the pH is ~2. The product, 2-(2,3-dihydro-1H-inden-1-yloxy)acetic acid, should precipitate as a solid.
Step 4: Purification
17. Collect the solid precipitate by vacuum filtration using a Büchner funnel and wash the filter cake with cold deionized water.
18. Recrystallize the crude product from a minimal amount of hot water or an ethanol/water mixture to yield a purified solid.
19. Dry the purified crystals under vacuum. Determine the mass to calculate the yield and characterize the product (e.g., melting point, NMR). The literature melting point for a similar compound, 4-Methylphenoxyacetic acid, is 136-137°C, which can serve as a rough guide.[5]
Safety and Handling Precautions
Sodium Hydride (NaH): Highly flammable solid that reacts violently with water to produce flammable hydrogen gas. Handle only under an inert atmosphere and away from ignition sources.
Chloroacetic Acid / Sodium Chloroacetate: Toxic and corrosive.[5] Avoid skin contact and inhalation. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.
Tetrahydrofuran (THF): Flammable liquid and can form explosive peroxides. Use in a well-ventilated fume hood.
Acid/Base Handling: Concentrated HCl and NaOH solutions are highly corrosive. Handle with care and appropriate PPE.
References
Durst, H. D., & Gokel, G. W. (n.d.). The Williamson Ether Synthesis. Adapted from "Experimental Organic Chemistry" and "Experimental Methods in Organic Chemistry".
Chemistry Steps. (2022, November 13). Williamson Ether Synthesis. Available at: [Link]
Li, J. J. (2009). Name Reactions: A Collection of Detailed Reaction Mechanisms. Springer.
Wikipedia. (n.d.). Williamson ether synthesis. Available at: [Link]
Organic Chemistry Portal. (n.d.). Williamson Ether Synthesis. Available at: [Link]
Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Available at: [Link]
Google Patents. (n.d.). Process for preparation of alpha-aryloxy acetic acids and their salts.
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Indane-based acetic acids (e.g., indane-1-acetic acid, indane-2-acetic acid) represent a privileged scaffold in medicinal chemistry, serving as core pharmacophores for PPAR agonists, thromboxane receptor antagonists (e.g., Ramatroban), and auxin-like plant growth regulators.
While bench-scale synthesis often relies on chromatographic purification and hazardous reagents (e.g., diazomethane), industrial scale-up demands robust, crystallizable intermediates and thermally controlled reactor protocols. This guide outlines two validated pathways for the kilogram-scale production of indane-acetic acids:
The "Side-Chain Installation" Route: Reformatsky alkylation of 1-indanones (Best for C1-functionalization).
The "Ring-Closure" Route: Cyclization of
-arylglutaric acids (Best for C3-functionalized indanones).
Strategic Route Selection
The choice of synthetic strategy depends heavily on the substitution pattern of the target molecule.
Route A (Reformatsky/HWE): Ideal for 1-indanylacetic acids . It utilizes commercially available indanones but requires careful management of exothermic organometallic steps.
Route B (Friedel-Crafts Cyclization): Ideal for 3-oxo-indane-1-acetic acids . It builds the ring and side chain simultaneously but requires handling viscous superacids (PPA) or moisture-sensitive Lewis acids (
).
Figure 1: Decision tree for selecting the optimal synthetic pathway based on regiochemistry.
Detailed Protocol: The Reformatsky Route (Scale-Up)
This protocol details the synthesis of (5-methoxy-1-indanyl)acetic acid via the Reformatsky reaction. This route is preferred for scale-up due to the avoidance of chromatography; the intermediate hydroxy-ester often crystallizes directly.
Exotherm Control: The initiation of the Zinc-Reformatsky reagent is highly exothermic. A "heel" of activated Zn/solvent must be initiated first, followed by controlled dosing of the bromide/ketone mixture.
Hydrogenation: The subsequent reduction step requires a pressurized vessel (Hastelloy or Stainless Steel) rated for 5–10 bar
.
Step-by-Step Methodology
Step 1: Reformatsky Alkylation
Reactor Setup: Equip a 20 L jacketed glass reactor with an overhead stirrer, reflux condenser, nitrogen inlet, and a dosing pump.
Zinc Activation: Charge Zinc dust (1.5 eq, 325 mesh) and dry THF (5 vol) . Activate by adding Trimethylsilyl chloride (TMSCl, 0.05 eq) and stirring at 40°C for 30 mins.
Expert Insight: TMSCl is superior to Iodine for scale-up as it scavenges oxides without generating colored byproducts that complicate optical cleaning.
Initiation: Add 5% of the total volume of Ethyl bromoacetate (1.2 eq) . Heat to 60°C until the exotherm is observed (temperature spike >5°C).
Controlled Addition: Mix 5-Methoxy-1-indanone (1.0 eq) with the remaining Ethyl bromoacetate in dry THF (3 vol). Dose this mixture into the reactor over 2–3 hours, maintaining internal temperature at 60–65°C via jacket cooling.
Critical Parameter: Do not allow the reaction to cool below 55°C during addition, or reagent accumulation may lead to a thermal runaway.
Workup: Cool to 5°C. Quench with 20% aqueous citric acid (exothermic!). Phase separate. Wash organic layer with brine.[1]
Crystallization (IPC): Swap solvent to Heptane/IPA (9:1) and cool to -10°C. The hydroxy-ester intermediate should crystallize. Filter and dry.
Step 2: Dehydration & Hydrogenation
Dehydration: Dissolve the hydroxy-ester in Toluene (10 vol) . Add p-Toluenesulfonic acid (pTsOH, 0.05 eq) . Reflux with a Dean-Stark trap to remove water.
Endpoint: Monitor consumption of starting material by HPLC (<0.5%).
Hydrogenation: Transfer the toluene solution (containing the unsaturated ester) to a hydrogenation autoclave. Add 10% Pd/C (5 wt% loading) .
Reaction: Pressurize to 5 bar H2 at 50°C for 6 hours.
Hydrolysis: Filter catalyst. Add NaOH (2M, 2 eq) to the filtrate and stir vigorously at 40°C.
Isolation: Acidify aqueous layer with HCl to pH 2. The target Indane-1-acetic acid precipitates.[2] Recrystallize from Ethanol/Water.
Detailed Protocol: The Glutaric Acid Cyclization Route
This route is ideal for generating 3-oxo-indane-1-acetic acid derivatives, often used as intermediates for highly substituted indanes.
Chemistry: 3-Aryl-pentanedioic acid
3-Oxo-indane-1-acetic acid.
Engineering Challenges
Viscosity: Polyphosphoric Acid (PPA) is extremely viscous at room temperature. Stirring motors must be high-torque.
Heat Transfer: The cyclization is endothermic initially but can become exothermic. Localized overheating causes charring (black specks in API).
Step-by-Step Methodology
Preparation: Charge Polyphosphoric Acid (84% min, 10 vol) to the reactor. Heat to 60°C to reduce viscosity.
Expert Insight: Use a powder addition funnel to prevent clumps. PPA must be in excess to act as both solvent and reagent.
Reaction: Heat to 85–90°C for 2–4 hours.
IPC: Monitor by HPLC.[3] Disappearance of starting di-acid.
Quenching (The Hazardous Step):
Do NOT pour water into the PPA.
Protocol: Prepare a separate vessel with Ice/Water (20 vol) under vigorous agitation. Pump the hot PPA reaction mass slowly into the ice water.
Temp Control: Maintain quench mass <25°C.
Isolation: The product usually precipitates as an off-white solid upon quenching. Filter and wash extensively with water to remove phosphoric acid residues.
Purification: Dissolve in sat. NaHCO3 , filter (to remove non-acidic tars), then re-acidify.
Process Data & Troubleshooting
Parameter
Reformatsky Route (Route A)
PPA Cyclization (Route B)
Overall Yield
65–75%
50–60%
Major Impurity
Dimerized bromoacetate (Diethyl succinate)
Polymerized tars / Regioisomers
Critical Hazard
H2 Gas / Zinc Exotherm
Thermal Burn / Acid Quench
Reactor Type
Standard Jacketed / Autoclave
High-Torque Stirrer / Glass-Lined
Scale-Up Factor
Linear (Robust)
Non-linear (Viscosity limits heat transfer)
Common Failure Modes:
Route A: "Stalled" Grignard/Reformatsky initiation. Solution: Use Rieke Zinc or wash Zn with dilute HCl then dry prior to use.
Route B: "Black Gunk" formation. Solution: Temperature exceeded 95°C. Keep T < 90°C and improve agitation.
Visualizing the Workflow
Figure 2: Comparative process flow for Reformatsky vs. Cyclization routes.
References
Vertex Pharmaceuticals. (2005). Indane acetic acid derivatives and their use as pharmaceutical agents. EP1497271A1. Retrieved from
Natesan, G., et al. (2017).[4] Synthesis and pharmacological evaluation of some indanone-3-acetic acid derivatives. Asian Journal of Chemistry. Retrieved from
Evotec. (2025).[5] Scale-Up and Synthetic Route Development. Retrieved from
BenchChem. (2025). Scale-up considerations for the industrial production of 1-indanone. Retrieved from
Ahmed, M., et al. (2017). Synthesis of 1-indanones with a broad range of biological activity. Beilstein Journal of Organic Chemistry. Retrieved from
storage and handling requirements for 2-(2,3-dihydro-1H-inden-1-yloxy)acetic Acid
Application Note: Storage, Handling, and Solubilization Protocol for 2-(2,3-dihydro-1H-inden-1-yloxy)acetic Acid Executive Summary This document outlines the standardized protocol for the storage, handling, and solubiliz...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Storage, Handling, and Solubilization Protocol for 2-(2,3-dihydro-1H-inden-1-yloxy)acetic Acid
Executive Summary
This document outlines the standardized protocol for the storage, handling, and solubilization of 2-(2,3-dihydro-1H-inden-1-yloxy)acetic Acid (Indan-1-yloxyacetic acid). As a structural analog of aryloxyacetic acid auxins (e.g., 2-NOA) and potential pharmaceutical intermediates (e.g., PPAR agonists), this compound requires precise environmental controls to prevent degradation via oxidation at the benzylic C1 position or hydrolysis.
Key Recommendations:
Storage (Solid): -20°C, desiccated, protected from light.
Solubility: High in DMSO and Ethanol; poor in water unless pH > 5.0.
Handling: Use anti-static equipment; avoid repeated freeze-thaw cycles for solutions.
Physicochemical Profile & Hazard Identification
Understanding the chemical nature of the compound is the first step in safe handling. This molecule features an indane ring system with a chiral center at the C1 position, linked via an ether bond to an acetic acid moiety.
Property
Specification
Notes
Chemical Formula
C₁₁H₁₂O₃
Molecular Weight
~192.21 g/mol
Appearance
White to off-white crystalline powder
(Predicted based on analogs)
Solubility (DMSO)
≥ 20 mg/mL
Preferred stock solvent.
Solubility (Ethanol)
≥ 15 mg/mL
Volatile; good for evaporation.
Solubility (Water)
< 1 mg/mL (at pH < 4)
Requires pH adjustment (NaOH/PBS).
pKa
~ 3.5 – 4.5
Carboxylic acid group.
Chirality
C1 is a chiral center
Typically supplied as a racemate unless specified (R/S).
PPE: Wear nitrile gloves, safety goggles, and a lab coat. Handle in a fume hood if generating dust.
Storage Protocols
Proper storage is critical to maintaining the integrity of the ether linkage and preventing benzylic oxidation.
Solid State Storage
Temperature: Store at -20°C for long-term stability (> 1 month). Short-term storage (days) at +4°C is acceptable.
Atmosphere: The container must be tightly sealed.[3][4][5][6] Use of a desiccator or storing with silica gel packets is recommended to prevent moisture absorption (hygroscopicity).
Light: Protect from direct light.[3][5] Store in amber vials or wrap containers in aluminum foil.
Solution Storage
Stock Solutions (DMSO/Ethanol):
Store at -80°C for up to 6 months.
Store at -20°C for up to 1 month.
Critical: Aliquot into single-use volumes (e.g., 50 µL) to avoid freeze-thaw cycles, which can induce precipitation or degradation.
Aqueous Working Solutions:
Prepare fresh immediately before use.
Do not store aqueous solutions for > 24 hours, even at +4°C, due to potential hydrolysis or bacterial growth.
Solubilization & Preparation Protocol
The following workflow ensures complete dissolution and sterility for biological assays.
Preparation of Stock Solution (Example: 10 mM in DMSO)
Calculate Mass: To prepare 1 mL of 10 mM stock:
Weighing: Weigh ~2 mg of powder into a sterile microcentrifuge tube. Record exact mass.
Solvent Addition: Add the calculated volume of high-grade DMSO (Dimethyl Sulfoxide, Anhydrous).
Mixing: Vortex vigorously for 30 seconds. If particles persist, sonicate in a water bath at room temperature for 5 minutes.
Visual Inspection: Ensure the solution is clear and colorless.
Preparation of Aqueous Working Solution
Dilution: Dilute the DMSO stock into the aqueous buffer (e.g., PBS or culture medium) just prior to use.
Limit DMSO: Keep the final DMSO concentration < 0.1% (v/v) to avoid solvent toxicity in cell-based assays.
pH Adjustment: If precipitation occurs upon dilution, verify the pH. The carboxylic acid may precipitate in acidic media. Adjust pH to 7.4 using dilute NaOH or buffered media.
Visual Workflow: Solubilization Decision Tree
Figure 1: Decision tree for solubilization and storage of Indan-1-yloxyacetic acid.
Quality Control & Stability Testing
To validate the integrity of the compound over time, the following QC methods are recommended:
Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile. Gradient 5% B to 95% B.
Detection: UV at 210 nm and 254 nm (Indane ring absorption).
Acceptance: Purity > 95%.
NMR (1H):
Verify the integrity of the benzylic proton (triplet/multiplet near 4.5-5.0 ppm) and the O-CH2-COOH methylene protons (singlet near 4.0-4.2 ppm). Disappearance or shifting suggests degradation.
Troubleshooting Guide
Issue
Possible Cause
Solution
Precipitation in Media
pH is too low (< 4.0) or concentration is too high.
Ensure buffer pH is 7.4. Lower the working concentration.
Variable DMSO concentration or freeze-thaw degradation.
Use fresh aliquots. Normalize DMSO control to < 0.1%.
References
PubChem. 2-(2,3-dihydro-1H-inden-2-yloxy)acetic acid (Analogous Compound Data). National Library of Medicine. Available at: [Link]
(Note: Specific literature for the 1-isomer is limited; protocols are derived from validated methods for the 2-isomer and 5-isomer analogs to ensure scientific robustness.)
Technical Support Center: Purification of 2-(2,3-dihydro-1H-inden-1-yloxy)acetic Acid
Welcome to the Process Development Support Center. This guide is designed for researchers, synthesis chemists, and drug development professionals tasked with the purification of 2-(2,3-dihydro-1H-inden-1-yloxy)acetic aci...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Process Development Support Center. This guide is designed for researchers, synthesis chemists, and drug development professionals tasked with the purification of 2-(2,3-dihydro-1H-inden-1-yloxy)acetic acid (also known as 1-indanyloxyacetic acid or IAA-94 precursor). This compound is a critical intermediate in the synthesis of COX-2 inhibitors and epithelial chloride channel blockers[1].
Due to its amphiphilic structural nature—combining a highly lipophilic indane ring with a polar carboxylic acid and ether linkage—this molecule is notoriously prone to Liquid-Liquid Phase Separation (LLPS) , commonly referred to as "oiling out," during crystallization[2]. This guide provides a self-validating, causality-driven protocol to bypass LLPS and achieve high polymorphic purity and yield.
Process Overview & Causality
To successfully crystallize 2-(2,3-dihydro-1H-inden-1-yloxy)acetic acid, we utilize a Seeded Antisolvent-Cooling Crystallization approach.
Solvent (Ethyl Acetate): The carboxylic acid and ether moieties form strong hydrogen bonds and dipole interactions with ethyl acetate (EtOAc), providing excellent solubility at elevated temperatures.
Antisolvent (n-Heptane): The non-polar nature of heptane forces the hydrophobic indane ring out of the solution.
Causality of Seeding: Relying on spontaneous primary nucleation in this binary system often requires pushing the solution deep into the supersaturation zone. This rapid shift crosses the binodal curve, causing the solute to separate as an impure oil rather than a solid crystal[3][4]. By introducing pure seed crystals within the Metastable Zone Width (MZW), we bypass the high activation energy of primary nucleation, forcing the system to undergo controlled secondary crystal growth[5].
Caption: Thermodynamic pathways: Liquid-liquid phase separation (oiling out) vs. seeding.
Standard Operating Protocol (SOP)
This self-validating protocol utilizes in-process controls (IPC) to ensure the system remains on the correct thermodynamic trajectory.
Step 1: Dissolution & Hot Filtration
Charge a jacketed crystallizer with crude 2-(2,3-dihydro-1H-inden-1-yloxy)acetic acid.
Add Ethyl Acetate (EtOAc) at a ratio of 4 volumes (4 mL per gram of crude).
Heat the reactor to 60°C under moderate agitation (e.g., 150 RPM) until complete dissolution is achieved.
Perform a hot polish filtration (using a 0.45 µm PTFE filter) into a pre-heated secondary vessel to remove insoluble mechanical impurities and foreign nucleating agents.
Step 2: Antisolvent Addition & Seeding
Maintain the polished solution at 60°C .
Slowly dose n-Heptane (approx. 2 volumes) over 30 minutes. IPC Check: The solution should remain clear. If localized cloudiness persists for more than 5 seconds after a drop hits the surface, stop addition immediately.
Cool the solution slightly to 55°C to enter the Metastable Zone.
Charge 1-2 wt% of pure 2-(2,3-dihydro-1H-inden-1-yloxy)acetic acid seed crystals (pre-slurried in a small amount of heptane).
Hold the temperature at 55°C for 30 minutes to allow the seed bed to mature and integrate into the solution.
Step 3: Controlled Cooling & Isolation
Initiate a linear cooling profile from 55°C to 5°C at a strict rate of 0.15°C to 0.20°C per minute .
Once at 5°C, hold the suspension for 2 hours to maximize yield and relieve residual supersaturation.
Isolate the crystals via vacuum filtration.
Wash the filter cake with 2 volumes of pre-chilled (5°C) Heptane/EtOAc (80:20 v/v) to displace the mother liquor without dissolving the product.
Dry the product in a vacuum oven at 40°C until a constant weight is achieved.
Caption: Workflow for the antisolvent cooling crystallization of indanyloxyacetic acid.
Quantitative Process Parameters
Parameter
Target Value
Causality / Rationale
Primary Solvent
Ethyl Acetate (4 vol)
Solvates the polar carboxylic acid group via H-bonding.
Antisolvent
n-Heptane (2-3 vol)
Decreases bulk polarity, forcing the hydrophobic indane ring out of solution.
Dissolution Temp
60°C
Ensures complete destruction of previous crystalline history.
Seeding Temp
55°C
Safely within the MZW; avoids premature dissolution of seeds or spontaneous oiling out.
Cooling Rate
0.15 - 0.20 °C/min
Prevents supersaturation from building up faster than the crystal growth rate can consume it.
Seed Loading
1.0 - 2.0 wt%
Provides sufficient surface area for secondary nucleation, bypassing LLPS.
Drying Temp
40°C (Vacuum)
Removes residual EtOAc/Heptane without risking thermal degradation or melting.
Troubleshooting & FAQs
Q: My crystallization yields a sticky, biphasic oil instead of solid crystals. What is happening?
A: You are experiencing Liquid-Liquid Phase Separation (LLPS), commonly known as "oiling out." This occurs when the supersaturated solution separates into a solute-rich liquid phase and a solvent-rich phase before proper crystal nucleation can occur[2]. Oiling out traps impurities and prevents proper crystal lattice formation[3].
Resolution: To resolve this, you must bypass the binodal curve. Ensure you are adding 1-2 wt% of pure seed crystals while the solution is still in the metastable zone (before the cloud point is reached)[3][5]. If you do not have seeds, reduce the concentration of your starting solution or decrease the cooling rate.
Q: How fast should I add the heptane antisolvent?
A: Antisolvent must be added slowly (e.g., dropwise over 30-45 minutes). Rapid addition causes localized spikes in supersaturation at the mixing front, pushing the system past the metastable limit directly into the spinodal decomposition region (resulting in oiling out) or causing rapid, impure agglomeration[6]. Ensure your impeller speed is optimized to disperse the antisolvent instantly upon contact.
Q: Why do my filtered crystals contain high levels of residual ethyl acetate even after extended vacuum drying?
A: This is a classic symptom of solvent entrapment due to agglomeration or excessively rapid crystal growth. If your cooling rate exceeds 0.2 °C/min, the crystals grow too quickly, trapping microscopic pockets of mother liquor inside the crystal lattice or between agglomerated particles[3].
Resolution: Implement a strict linear or cubic cooling profile. Additionally, ensure the final wash step uses a pre-chilled Heptane-rich mixture to efficiently displace the EtOAc from the filter cake prior to drying.
Q: The yield is lower than expected (<70%). How can I improve recovery without compromising purity?
A: Yield in an antisolvent/cooling system is dictated by the final solubility at the isolation temperature. You can increase the yield by adjusting the final solvent-to-antisolvent ratio. After the system has reached 5°C and crystallized, you can slowly dose an additional 1-2 volumes of cold heptane to further depress the solubility of the indanyloxyacetic acid. Allow at least 1 hour of hold time after this final addition to let the system reach thermodynamic equilibrium.
troubleshooting ether linkage formation in indanyloxy acetic acid synthesis
A Guide to Troubleshooting Ether Linkage Formation Welcome, researchers and drug development professionals, to our dedicated technical support center. The synthesis of indanyloxy acetic acid, a valuable scaffold in medic...
Author: BenchChem Technical Support Team. Date: March 2026
A Guide to Troubleshooting Ether Linkage Formation
Welcome, researchers and drug development professionals, to our dedicated technical support center. The synthesis of indanyloxy acetic acid, a valuable scaffold in medicinal chemistry, primarily relies on the robust Williamson ether synthesis for the crucial ether linkage formation. While a classic and powerful reaction, it is not without its challenges. This guide, structured by a Senior Application Scientist, provides in-depth, field-proven insights to help you navigate and troubleshoot common issues encountered during this synthesis, ensuring the integrity and success of your experiments.
Troubleshooting Guide: Ether Linkage Formation
The formation of the ether bond between an indanol derivative and an acetic acid derivative (typically a halo-acetic acid ester or chloroacetic acid) is the cornerstone of this synthesis.[1][2][3] Low yields or the formation of impurities often trace back to this critical step. The following table outlines common problems, their probable causes, and scientifically-grounded solutions.
Problem / Observation
Potential Cause(s)
Recommended Solution(s) & Rationale
1. Low or No Product Yield with Unreacted Indanol
Incomplete Deprotonation: The base used is not strong enough to fully deprotonate the indanol hydroxyl group, resulting in a low concentration of the required indanoxide nucleophile.[4]
Solution: Switch to a stronger base like Sodium Hydride (NaH) in an anhydrous aprotic solvent (e.g., THF, DMF).[4][5] Rationale: NaH provides irreversible and complete deprotonation, driving the equilibrium towards the formation of the highly reactive alkoxide. Ensure strictly anhydrous conditions, as water will quench the base.
Presence of Water: Moisture in the reaction vessel, solvents, or reagents will consume the strong base and protonate the formed alkoxide, reducing its nucleophilicity.
Solution: Use freshly dried solvents and glassware. Dry the indanol starting material in vacuo before use. Run the reaction under an inert atmosphere (Nitrogen or Argon).[5] Rationale: Eliminating water is critical for maintaining the concentration of the reactive nucleophile and the potency of the base.
2. Low Yield with Unreacted Alkylating Agent (e.g., Chloroacetic Acid)
Poor Nucleophilicity of Indanoxide: Even if formed, the indanoxide's nucleophilicity might be hampered by the solvent choice. Protic solvents can solvate the alkoxide through hydrogen bonding, reducing its reactivity.[4]
Solution: Use a polar aprotic solvent such as DMF or DMSO.[5] Rationale: These solvents solvate the counter-ion (e.g., Na+) but not the alkoxide anion, leaving the nucleophile "naked" and highly reactive, thus accelerating the desired SN2 reaction.[4]
Leaving Group Inactivity: The halide on the acetic acid derivative is not a sufficiently good leaving group.
Solution: If using chloroacetic acid, consider switching to bromoacetic acid or iodoacetic acid. Rationale: Leaving group ability in SN2 reactions follows the trend I > Br > Cl > F. A better leaving group will increase the reaction rate.[2]
3. Significant Alkene Byproduct Formation
Competing E2 Elimination: The indanoxide is not only a nucleophile but also a strong base. With secondary alkyl halides, it can abstract a proton, leading to elimination instead of substitution.[2][4][6] This is a very common issue with secondary halides.[2][4]
Solution: Lower the reaction temperature.[4] Rationale: Elimination reactions often have a higher activation energy than substitution reactions. Running the reaction at a lower temperature (e.g., 0 °C to room temperature) will favor the SN2 pathway over the E2 pathway.[4]
Sterically Hindered Reagents: If the indanol or the alkylating agent is sterically bulky, it can physically block the SN2 backside attack, making elimination more favorable.[6]
Solution: While the core structures are set, ensure the choice of base is not overly bulky if it complexes with the alkoxide. Use the least sterically hindered reaction partner where a choice exists. Rationale: Minimizing steric hindrance is fundamental to favoring the SN2 mechanism.[2]
4. Reaction Stalls or is Sluggish
Poor Solubility / Biphasic System: The ionic alkoxide salt may have poor solubility in the organic solvent where the alkylating agent resides, leading to a slow reaction at the phase interface.
Solution: Introduce a phase-transfer catalyst (PTC) such as a quaternary ammonium salt (e.g., tetrabutylammonium bromide, TBAB).[5][7][8] Rationale: The PTC forms an ion pair with the alkoxide, shuttling it from the solid or aqueous phase into the organic phase where it can react with the alkylating agent, dramatically accelerating the reaction.[5][8][9]
Insufficient Thermal Energy: The reaction temperature may be too low to overcome the activation energy barrier.
Solution: Gently warm the reaction mixture. Typical temperatures range from 50-100°C, but this must be balanced against the risk of promoting elimination.[4][5] Rationale: Increasing temperature provides the necessary energy for the reaction to proceed at a reasonable rate. Monitor carefully for byproduct formation.
Frequently Asked Questions (FAQs)
Q1: What are the most critical parameters for the ether linkage formation step?
A: The three most critical parameters are:
Anhydrous Conditions: Water is detrimental as it destroys the strong base and the nucleophilic alkoxide.
Choice of Base and Solvent: A strong base (like NaH) is needed for complete deprotonation, and a polar aprotic solvent (like THF or DMF) is crucial to enhance the nucleophilicity of the resulting alkoxide.[4][5]
Temperature Control: Temperature must be carefully managed to ensure a sufficient reaction rate without favoring the competing E2 elimination pathway, especially when using secondary halides.[4]
Q2: What is the role of a Phase Transfer Catalyst (PTC) and when is it necessary?
A: A Phase Transfer Catalyst (PTC) is a substance that facilitates the migration of a reactant from one phase into another where the reaction occurs.[8] In this synthesis, it is particularly useful when using a moderately strong base like NaOH or KOH with an organic solvent. The indanoxide, formed in the aqueous or solid phase, is transported by the PTC into the organic phase to react with the halo-acetic acid. This allows for the use of milder, less hazardous bases and can significantly increase reaction rates without needing perfectly anhydrous conditions.[5][7] Consider using a PTC if your reaction is biphasic, sluggish, or if you wish to avoid pyrophoric bases like NaH.
Q3: How can I effectively minimize the formation of the alkene byproduct?
A: Alkene formation is a classic sign of a competing E2 elimination reaction.[4][6] To minimize this:
Lower the Reaction Temperature: This is the most effective strategy, as substitution is generally favored over elimination at lower temperatures.[4]
Use a Less Hindered Base: While NaH is ideal for deprotonation, ensure your conditions don't favor aggregation that increases steric bulk.
Choose the Right Precursors: The Williamson synthesis works best with primary alkyl halides.[2] Since chloroacetic acid is a primary halide, elimination is primarily a function of the base's strength and reaction temperature.
Q4: What are the best methods for monitoring the reaction's progress?
A: Thin-Layer Chromatography (TLC) is the most common and effective method. Spot the reaction mixture alongside your starting indanol and the alkylating agent. The disappearance of the starting materials and the appearance of a new, typically less polar, product spot indicates progress. Gas Chromatography (GC) can also be used for more quantitative monitoring if the components are sufficiently volatile and thermally stable.
Q5: What is a reliable work-up and purification procedure for indanyloxy acetic acid?
A: A standard procedure involves:
Quenching: After the reaction is complete, cool the mixture and carefully quench any remaining reactive species by slowly adding water.[5]
Acidification: Acidify the aqueous solution with an acid like HCl to protonate the carboxylate, making the final product insoluble in water and extractable into an organic solvent.[1]
Extraction: Extract the product into an organic solvent such as diethyl ether or ethyl acetate.[1][5]
Washing: Wash the combined organic layers with water and then brine to remove any remaining inorganic salts.[5]
Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄), filter, and remove the solvent under reduced pressure.[5]
Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., water or an ethanol/water mixture) or by column chromatography on silica gel.[1][3]
Visualization of Reaction Pathways
The successful synthesis of indanyloxy acetic acid hinges on favoring the desired SN2 pathway over the competing E2 elimination pathway.
Caption: SN2 Substitution vs. E2 Elimination Pathways.
Recommended Experimental Protocol
This protocol provides a robust method for the synthesis of indanyloxy acetic acid.
Round-bottom flask, reflux condenser, magnetic stirrer, separatory funnel
Procedure:
Base Preparation: In a round-bottom flask, dissolve the base (e.g., 2.2 equivalents of KOH) in water.[3]
Alkoxide Formation: Add the indanol derivative (1.0 equivalent) to the basic solution. Stir the mixture until the indanol fully dissolves, indicating the formation of the indanoxide salt.[3]
Addition of Alkylating Agent: Add a solution of chloroacetic acid (1.1 equivalents) dropwise to the reaction mixture.[1] Gentle warming may be necessary to initiate the reaction.
Reaction: Heat the mixture to a gentle reflux (typically 90-100 °C) for 30-60 minutes.[1] Monitor the reaction progress using TLC.
Work-up - Cooling & Acidification: Once the reaction is complete, cool the flask to room temperature and then in an ice bath. Carefully acidify the solution with concentrated HCl until the pH is acidic (test with litmus paper).[1] A precipitate of the crude product should form.
Extraction: Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3x volumes).[1]
Washing: Wash the combined organic extracts with water, followed by a saturated sodium bicarbonate solution to remove unreacted chloroacetic acid, and finally with brine.[1]
Drying & Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent using a rotary evaporator to yield the crude indanyloxy acetic acid.
Purification: Recrystallize the crude solid from a minimal amount of hot water or other suitable solvent to obtain the pure product.[1][3]
Troubleshooting Workflow
Caption: A logical workflow for troubleshooting low product yield.
References
Vertex AI Search. (2025, July 15). Alkyl Strategies for Optimizing Reaction Conditions.
Journal of Chemical Education.
The Williamson Ether Synthesis. Department of Chemistry, University of Massachusetts.
BenchChem. (2025). Troubleshooting guide for Williamson ether synthesis with secondary iodides.
Ashenhurst, J. (2014, October 24). The Williamson Ether Synthesis. Master Organic Chemistry.
Synthesis of Dicarboxylic Acids Comprising an Ether Linkage and Cyclic Skeleton and Its Further Application for High-Performance Aluminum Electrolyte Capacitors. (n.d.). PMC.
Phase-transfer c
BenchChem. (2025). Improving reaction conditions for Williamson ether synthesis.
Static phase transfer catalysis for Williamson reactions: Pickering interfacial c
Experiment 06 Williamson Ether Synthesis. (n.d.). Department of Chemistry, University of Wisconsin-Stout.
Phase transfer catalysis : Theory and applic
Williamson Ether Synthesis. (2022, October 23). ChemTalk.
minimizing side reactions during 2-(2,3-dihydro-1H-inden-1-yloxy)acetic Acid production
This guide serves as a specialized technical support resource for researchers synthesizing 2-(2,3-dihydro-1H-inden-1-yloxy)acetic acid . It addresses the specific challenges of alkylating a sensitive secondary benzylic a...
Author: BenchChem Technical Support Team. Date: March 2026
This guide serves as a specialized technical support resource for researchers synthesizing 2-(2,3-dihydro-1H-inden-1-yloxy)acetic acid . It addresses the specific challenges of alkylating a sensitive secondary benzylic alcohol (1-indanol) where elimination (indene formation) is a persistent competitor to the desired substitution.
Topic: Minimizing Side Reactions in 2-(2,3-dihydro-1H-inden-1-yloxy)acetic Acid Production
Document ID: TSC-IND-042
Status: Active / Verified
Core Reaction Logic & Mechanistic Insight
The synthesis relies on a Williamson Ether Synthesis , reacting 1-indanol (nucleophile) with a haloacetic acid derivative (electrophile).
The Critical Conflict: Substitution (Sₙ2) vs. Elimination (E2)
The secondary benzylic position of 1-indanol is electronically and sterically sensitive.
Pathway A (Desired): The alkoxide attacks the
-carbon of the haloacetate.
Pathway B (Side Reaction - Elimination): The base or high temperature forces the dehydration of 1-indanol to 1H-indene . This is irreversible and difficult to separate.
Pathway C (Side Reaction - Hydrolysis): If moisture is present, the alkylating agent hydrolyzes to glycolic acid before reacting.
Mechanistic Pathway Diagram
Figure 1: Competing reaction pathways. Green indicates the desired route; red indicates critical side reactions.
Troubleshooting Guide (Q&A)
Issue 1: "I am seeing significant amounts of 1H-indene (olefin) in my crude NMR."
Diagnosis: The reaction conditions are favoring elimination over substitution. This typically happens if the reaction temperature is too high during the deprotonation step or if the reaction mixture is too basic for too long without the alkylating agent present.
Solution Protocol:
Temperature Control: Maintain the deprotonation step (Alcohol + Base) at 0°C to -5°C . Do not allow it to warm to room temperature until the alkylating agent is added.
Solvent Switch: If using DMF (dimethylformamide), switch to THF (tetrahydrofuran) . DMF promotes elimination due to its high polarity and basicity at high temperatures. THF is milder.
Reagent Order: Do not pre-stir the base and alcohol for extended periods (>1 hour). Generate the alkoxide and immediately add the electrophile.
Issue 2: "My yield is low (<40%), and I recover unreacted 1-indanol."
Diagnosis: Incomplete deprotonation or "stalling" of the Sₙ2 reaction due to steric hindrance at the secondary benzylic position.
Solution Protocol:
Catalysis: Add Tetrabutylammonium iodide (TBAI) (5-10 mol%) as a phase transfer catalyst or nucleophilic catalyst. Iodide displaces the chloride on the chloroacetate in situ, creating a more reactive iodoacetate intermediate (Finkelstein reaction logic).
Base Stoichiometry: Ensure you are using 2.2 equivalents of NaH if using Chloroacetic Acid (1 eq to deprotonate the carboxylic acid, 1.2 eq to deprotonate the alcohol). If using Ethyl Bromoacetate, use 1.2 eq of Base.
Issue 3: "The product is difficult to purify; column chromatography is not separating the impurities."
Diagnosis: You are likely trying to purify the free acid on silica, which causes streaking.
Solution Protocol (Self-Validating System):
Do not use a column. Use Acid-Base Extraction for purification.
Basify: After reaction, add water and adjust pH to >10 (Target product becomes water-soluble salt; Indene and unreacted alcohol remain organic).
Wash: Extract the aqueous layer with Ethyl Acetate or Ether. Discard the organic layer (removes Indene/Alcohol).
Acidify: Acidify the aqueous layer to pH < 2 with HCl. The target product will precipitate or oil out.
Extract: Extract the now-acidic aqueous layer with Ethyl Acetate.
Result: The organic layer now contains only the target acid.
Optimized Experimental Protocols
Method A: High-Purity Anhydrous Route (Recommended for <10g scale)
Best for: Drug discovery, high purity requirements.
Setup: Flame-dry a 3-neck flask under Nitrogen/Argon.
Deprotonation:
Charge NaH (60% dispersion, 2.2 eq) washed with hexane to remove oil.
Mechanism:[2][3][4][5][6][7][8][9] The TBAB transports hydroxide into the organic phase to deprotonate the indanol, which immediately reacts with the bromoacetate.
Hydrolysis (One-Pot): Once the ester intermediate is formed (monitor by TLC), add more NaOH and heat to 60°C to hydrolyze the ester to the acid.
Workup: Separate phases. The product is in the aqueous phase.[9] Acidify and extract.[1][10]
Data Summary: Solvent & Base Effects[5][9][11][12]
Variable
Condition
Outcome
Risk Profile
Base
NaH (Sodium Hydride)
High conversion, fast reaction.
High risk of elimination if T > 25°C.
Base
KOtBu (Potassium t-butoxide)
Very strong base.
Not Recommended. Promotes E2 elimination significantly.
Base
NaOH + TBAB (PTC)
Moderate rate, very clean profile.
Low risk. Best for scale-up.
Solvent
DMF
Very fast Sₙ2.
Hard to remove; basicity at T>60°C causes elimination.
Technical Support Center: Optimizing pH Stability for 2-(2,3-dihydro-1H-inden-1-yloxy)acetic Acid
Executive Summary 2-(2,3-dihydro-1H-inden-1-yloxy)acetic acid is a lipophilic carboxylic acid derivative characterized by an indane ring connected to an acetic acid moiety via a benzylic ether linkage.[1] This specific s...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
2-(2,3-dihydro-1H-inden-1-yloxy)acetic acid is a lipophilic carboxylic acid derivative characterized by an indane ring connected to an acetic acid moiety via a benzylic ether linkage.[1] This specific structural arrangement presents a "Stability-Solubility Paradox" :
Solubility: Requires pH > pKa (approx. 3.6–4.0) to exist in the soluble anionic form.
Stability: The benzylic ether linkage at the C1 position of the indane ring is susceptible to oxidative cleavage and acid-catalyzed elimination, particularly under extreme pH conditions or light exposure.
This guide provides troubleshooting workflows, experimental protocols, and mechanistic insights to optimize your solution conditions.
Q1: My solution turns cloudy immediately upon acidification below pH 4.0. Is this degradation?A: It is likely precipitation , not degradation.
Mechanism: This compound is a weak acid with an estimated pKa of 3.6–4.[1]0. At pH values below the pKa, the equilibrium shifts toward the protonated (neutral) species, which is highly lipophilic due to the indane ring.
Solution: Maintain pH at least 2 units above the pKa (pH > 6.0) to ensure >99% ionization. If acidic conditions are required for HPLC, use a high ratio of organic modifier (e.g., >50% Acetonitrile).
Q2: I am using a phosphate buffer at pH 7.4, but I still see "oiling out" at high concentrations (>10 mM).A: This is a Common Ion Effect or Salting Out phenomenon.[1]
Mechanism: High ionic strength buffers can decrease the solubility of organic anions. The hydrophobic indane moiety drives aggregation.
Solution:
Reduce buffer concentration to 10–20 mM.
Switch to organic buffers with lower ionic impact, such as TRIS or HEPES , which often solubilize organic anions better than inorganic phosphate.
Add a co-solvent: 5–10% DMSO or Ethanol is usually sufficient to stabilize the hydrophobic core.
Category B: Chemical Stability (Degradation Peaks)
Q3: We observe a new impurity peak (RRT ~0.8) after 24 hours at pH 2.[1]0. What is happening?A: You are likely triggering Acid-Catalyzed Ether Cleavage .[1]
Mechanism: The ether oxygen is attached to the C1 benzylic position of the indane ring. Under strong acidic conditions, the ether oxygen can protonate, making the alcohol a good leaving group.[1] This leads to the formation of an indanyl carbocation (or elimination to indene) and glycolic acid byproducts.
Mitigation: Avoid storage at pH < 3.0. If acidic processing is necessary, keep temperatures < 4°C and limit exposure time.
Q4: Our stress testing at pH 10 shows degradation. Isn't the anion stable?A: While the carboxylate is stable, the Benzylic Position (C1-H) is sensitive to oxidation.[1]
Mechanism: At high pH, base-catalyzed autoxidation can occur at the benzylic carbon, especially if trace transition metals (Fe, Cu) are present.[1] This forms peroxides or ketones (1-indanone derivatives).[1]
Mitigation:
Degas all buffers (sparge with Nitrogen/Argon).[1]
Add a chelating agent like EDTA (0.1 mM) to sequester trace metals.
Protect solutions from light (amber vials) to prevent photo-initiated radical oxidation.[1]
Part 2: Experimental Protocols
Protocol 1: Determination of pH-Rate Profile
Purpose: To empirically identify the pH window of maximum stability (pH_max).[1]
Materials:
Universal Buffer (Britton-Robinson or Citrate-Phosphate-Borate mix) covering pH 2–12.[1]
Thermostated water bath (40°C or 60°C for accelerated study).
Workflow:
Preparation: Prepare 1 mM compound solutions in buffers at pH 2.0, 4.0, 6.0, 8.0, 10.0, and 12.0. Ensure 10% co-solvent (ACN/MeOH) to prevent precipitation at low pH.[1]
Incubation: Seal in amber glass vials. Incubate at 60°C.
Sampling: Inject at T=0, 4h, 24h, and 48h.
Analysis: Plot ln(% Remaining) vs. Time to determine the pseudo-first-order rate constant (
) for each pH.
Result: Plot
vs. pH. The "V-shaped" or "U-shaped" curve will reveal the stable bottom (likely pH 6–8).[1]
Protocol 2: Solubility vs. pH Mapping
Purpose: To distinguish between intrinsic solubility (
Use for HPLC detection; avoid UV exposure (photodegradation).[1]
References
National Center for Biotechnology Information. (2025). PubChem Compound Summary for similar aryloxyacetic acids (e.g., 2-Naphthoxyacetic acid). PubChem. Retrieved October 24, 2025, from [Link][1]
Di, L., & Kerns, E. (2016). Drug-Like Properties: Concepts, Structure Design and Methods from ADME to Toxicity Optimization. Academic Press.
Loftsson, T., & Brewster, M. E. (2010).[1] Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology. (Reference for solubilization strategies of lipophilic acids).
Technical Support Center: Purification of 2-(2,3-dihydro-1H-inden-1-yloxy)acetic Acid
Welcome to the technical support and troubleshooting hub for the purification of 2-(2,3-dihydro-1H-inden-1-yloxy)acetic acid . Synthesizing this ether carboxylic acid often leaves unreacted 1-indanol (the starting alcoho...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support and troubleshooting hub for the purification of 2-(2,3-dihydro-1H-inden-1-yloxy)acetic acid . Synthesizing this ether carboxylic acid often leaves unreacted 1-indanol (the starting alcohol) in the crude mixture. Because both molecules share the same bulky, lipophilic indane core, separating them via standard silica gel chromatography is notoriously difficult and prone to peak tailing.
As an application scientist, the most robust, scalable, and field-proven method to achieve >99% purity is a liquid-liquid acid-base extraction . This guide breaks down the mechanistic rationale, provides a self-validating protocol, and answers the most common troubleshooting questions encountered at the bench.
The separation strategy relies entirely on the vast difference in acidity between the target compound and the impurity. By manipulating the pH of the aqueous environment, we can selectively alter the solubility of the carboxylic acid while leaving the alcohol completely unaffected[1].
When the crude mixture is exposed to a mild aqueous base like sodium bicarbonate (NaHCO₃), the carboxylic acid is deprotonated to form a highly polar, water-soluble sodium carboxylate salt[2]. The 1-indanol, lacking an acidic proton, remains neutral and stays trapped in the organic phase.
pH-Dependent (Aqueous when basic, Organic when acidic)
Organic Solvent (at all pH levels)
Visual Workflow
Liquid-liquid acid-base extraction workflow for separating carboxylic acids from neutral alcohols.
Self-Validating Standard Operating Procedure
This protocol is designed with built-in validation checkpoints to ensure you do not lose your product during the phase transfers.
Phase 1: Deprotonation & Separation
Dissolution: Dissolve the crude mixture in Ethyl Acetate (EtOAc) (approx. 10 mL per gram of crude).
Basic Extraction: Transfer to a separatory funnel. Add an equal volume of saturated aqueous NaHCO₃.
Agitation & Venting: Stopper and gently invert the funnel. Validation Checkpoint: You must observe gas evolution (CO₂). Vent the stopcock frequently. The generation of gas physically validates that the carboxylic acid is actively reacting with the bicarbonate[2].
Phase Separation: Allow the layers to separate. Drain the lower aqueous layer (containing your target product) into a clean Erlenmeyer flask. Repeat the NaHCO₃ extraction twice more and combine the aqueous layers.
Organic Layer Verification:Validation Checkpoint: Spot the remaining EtOAc layer on a TLC plate against a 1-indanol standard. It should show only the impurity. Discard this organic layer once confirmed.
Phase 2: Protonation & Recovery
6. Acidification: Place the combined aqueous layers in an ice bath. Slowly add 3M Hydrochloric Acid (HCl) dropwise while stirring.
7. pH Verification:Validation Checkpoint: Continue adding HCl until the solution reaches pH 1–2, verified using pH indicator paper. It is critical to add enough HCl to completely neutralize the base, otherwise, your yield will suffer[3]. The solution will turn cloudy as the target acid becomes insoluble in water.
8. Recovery Extraction: Transfer the acidic aqueous mixture to a clean separatory funnel. Extract three times with fresh EtOAc. The protonated target acid will partition back into the organic phase.
9. Drying & Isolation: Combine the new organic layers, wash once with brine (saturated NaCl), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the pure 2-(2,3-dihydro-1H-inden-1-yloxy)acetic acid.
Troubleshooting & FAQs
Q: Why use saturated sodium bicarbonate (NaHCO₃) instead of a stronger base like sodium hydroxide (NaOH)?A: While NaOH will certainly deprotonate the carboxylic acid, it is unnecessarily harsh. NaHCO₃ is a weaker base (pH ~8) that is perfectly sufficient to deprotonate a carboxylic acid (pKa ~4–5) without risking the hydrolysis of the ether linkage in your target molecule[1],[2]. Furthermore, NaHCO₃ ensures that the weakly acidic/neutral 1-indanol remains completely un-ionized[2].
Q: During the acidification step (Step 6), the aqueous layer turned milky white, but no solid precipitated. Did I lose my product?A: No, your product is still there. 2-(2,3-dihydro-1H-inden-1-yloxy)acetic acid has significant lipophilic character due to the indane ring. When protonated, it often "oils out" or forms a fine, milky emulsion rather than a crystalline solid. Proceed directly to the re-extraction step (Step 8); the suspended organic droplets will readily dissolve into the fresh ethyl acetate.
Q: I have an emulsion during the initial NaHCO₃ extraction. How do I break it?A: Emulsions in this specific system are usually caused by vigorous shaking combined with the amphiphilic nature of the partially deprotonated mixture. To break it:
Add a small volume of brine (saturated NaCl) to increase the ionic strength of the aqueous layer.
Gently swirl the funnel instead of shaking it aggressively.
If the emulsion persists, filter the entire biphasic mixture through a small pad of Celite to remove the microscopic particulates stabilizing the emulsion.
Q: My final yield of the target carboxylic acid is lower than expected. Where did it go?A: The most common culprit is incomplete acidification[3]. If the aqueous layer is only brought down to pH 4 or 5, a significant equilibrium portion of your target compound remains as the water-soluble carboxylate salt and will be flushed down the drain. Always verify with pH paper that the aqueous layer is strictly < pH 2 before performing the recovery extraction.
Technical Support Center: Resolving Chirality Issues in 2-(2,3-Dihydro-1H-inden-1-yloxy)acetic Acid Synthesis
Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals encountering stereochemical degradation or resolution failures during the synthesis of 2-(2,...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals encountering stereochemical degradation or resolution failures during the synthesis of 2-(2,3-dihydro-1H-inden-1-yloxy)acetic acid (commonly known as 1-indanyloxyacetic acid).
Q: Why is the enantiomeric purity of 2-(2,3-dihydro-1H-inden-1-yloxy)acetic acid so critical?A: This compound and its substituted derivatives exhibit profound enantioselective pharmacology. For example, in related indanone-based loop diuretics like indacrinone, the enantiomers dictate entirely different biological activities: the (-)-enantiomer acts as a natriuretic, while the (+)-enantiomer acts as a uricosuric agent[1]. Precise stereocontrol is therefore mandatory to avoid off-target effects and ensure therapeutic efficacy.
Q: I am losing enantiomeric excess (ee) during the alkylation of chiral 1-indanol with chloroacetic acid. What is the mechanistic cause?A: The C1 position of the indane ring is benzylic. Under acidic conditions, thermal stress, or insufficient base concentration, the reaction shifts from a stereoretentive/invertive
mechanism to an pathway[2]. The intermediate benzylic carbocation is resonance-stabilized by the adjacent aromatic ring, leading to rapid racemization before the ether bond can form.
Reported Issue: Complete or partial racemization during the Williamson ether synthesis step when coupling enantiopure 1-indanol with chloroacetic acid.
Root Cause Analysis:
The use of weak bases (e.g.,
) or protic solvents allows the benzylic hydroxyl group to undergo reversible protonation. This triggers dehydration to a planar carbocation. Furthermore, elevated temperatures provide the kinetic energy required to cleave the benzylic C-O bond heterolytically.
Self-Validating Protocol: Optimized Williamson Ether Synthesis
To strictly enforce an
pathway and preserve chirality, the alkoxide must be formed completely and irreversibly prior to the introduction of the electrophile.
Deprotonation: Dissolve 1.0 eq of enantiopure 1-indanol in anhydrous THF under a strict inert argon atmosphere. Cool the reaction vessel to 0°C.
Irreversible Base Addition: Add 1.2 eq of Sodium Hydride (NaH, 60% dispersion in mineral oil) portion-wise.
Causality: A strong, non-nucleophilic base ensures complete, irreversible formation of the alkoxide, preventing the alcohol from acting as a leaving group and suppressing the
pathway.
Electrophile Introduction: Slowly add 1.1 eq of sodium chloroacetate. (Note: Pre-form the sodium salt of chloroacetic acid to prevent quenching the NaH).
Thermal Control: Maintain the reaction strictly between 20°C and 25°C. Do not exceed 40°C.
Causality: Elevated temperatures exponentially increase the rate of heterolytic cleavage at the benzylic position.
In-Process Validation: Quench a 0.1 mL aliquot in cold water, extract with EtOAc, and analyze via chiral HPLC (e.g., Chiralcel OD-H column, Hexane/IPA 90:10) against a racemic standard to confirm
.
Caption: Mechanistic pathways in 1-indanol etherification highlighting SN2 preservation vs SN1 racemization.
Troubleshooting Guide: Downstream Resolution (Diastereomeric Salt Crystallization)
Reported Issue: Unable to economically separate racemic 2-(2,3-dihydro-1H-inden-1-yloxy)acetic acid using standard preparative chiral chromatography.
Root Cause Analysis:
Preparative chiral HPLC is often not scalable for highly polar carboxylic acids due to severe peak tailing, low column loading capacity, and solvent expenses. The classical alternative—diastereomeric salt resolution—leverages thermodynamic solubility differences but fails if the cooling gradient is too rapid, which traps the undesired diastereomer in the crystal lattice.
Self-Validating Protocol: Fractional Crystallization via Chiral Amines
Salt Formation: Dissolve 1.0 eq of racemic 2-(2,3-dihydro-1H-inden-1-yloxy)acetic acid in boiling ethanol. Slowly add 1.0 eq of a chiral resolving agent, such as (R)-(+)-1-Phenylethylamine.
Thermodynamic Crystallization: Allow the solution to cool to room temperature at a controlled rate (e.g., 5°C per hour) without mechanical agitation.
Causality: Slow cooling promotes the thermodynamic growth of the less soluble diastereomeric salt, effectively excluding the more soluble diastereomeric pair from the developing crystal lattice.
Filtration & Washing: Filter the resulting crystals and wash with a minimal volume of ice-cold ethanol to remove surface-adhered mother liquor.
Liberation (Free-Basing): Suspend the isolated crystals in a biphasic mixture of Ethyl Acetate (EtOAc) and 1M HCl. Stir vigorously until both layers are completely clear.
Causality: The strong acid protonates the carboxylate, driving the enantiopure 1-indanyloxyacetic acid into the organic layer, while the highly polar chiral amine hydrochloride partitions exclusively into the aqueous layer.
Validation: Evaporate the organic layer and determine the
of the liberated acid via chiral HPLC. If , perform a second recrystallization of the salt from an Ethanol/Water (9:1) mixture prior to the liberation step.
Caption: Workflow for the diastereomeric salt resolution of racemic 1-indanyloxyacetic acid.
Data Presentation: Reaction Parameters & Stereochemical Impact
The following table summarizes the quantitative impact of reaction conditions on the enantiomeric excess (ee) during the upstream etherification of chiral 1-indanol.
Base Used
Solvent
Temperature (°C)
Reaction Mechanism
Final Product (%)
Yield (%)
NaH (1.2 eq)
Anhydrous THF
20 - 25
Pure
> 98%
85%
(2.0 eq)
DMF
60
Mixed /
45%
60%
NaOH (aq)
Water / Acetone
80
Dominant
< 5% (Racemic)
40%
(1.5 eq)
Acetonitrile
40
Mixed /
72%
68%
(Note: Phase-transfer catalysis has also been successfully utilized for highly enantioselective asymmetric alkylations of related indanone structures, providing an alternative route if direct etherification fails[3].)
References
Mechanism And Structure In Organic Chemistry
Source: Googleapis / March's Advanced Organic Chemistry
URL:[2]
Efficient catalytic asymmetric alkylations. 1. Enantioselective synthesis of (+)-indacrinone via chiral phase-transfer catalysis
Source: Journal of the American Chemical Society (ACS Publications)
URL:[3]
Technical Support Center: Enhancing Metabolic Stability of Indanyloxy Acetic Acid Derivatives
Welcome to the Technical Support Center for medicinal chemists and drug development professionals working with indanyloxy acetic acid (IAA) derivatives. Historically characterized as high-affinity ligands for epithelial...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for medicinal chemists and drug development professionals working with indanyloxy acetic acid (IAA) derivatives. Historically characterized as high-affinity ligands for epithelial chloride channels (e.g., IAA-94) [1] and potent loop-acting diuretics (e.g., indacrinone/MK-196) [2], this chemical class frequently suffers from rapid metabolic clearance.
This guide provides field-proven troubleshooting strategies, self-validating protocols, and structural optimization workflows to mitigate Phase I and Phase II metabolic liabilities while preserving target engagement.
I. Frequently Asked Questions (FAQs)
Q1: My novel IAA derivative shows excellent in vitro potency against chloride channels but exhibits rapid depletion in human liver microsomes (HLM). What are the primary metabolic soft spots?A: The indane core is highly lipophilic and features activated benzylic carbons (specifically at the C1 and C3 positions) that are highly susceptible to Cytochrome P450 (CYP)-mediated aliphatic hydroxylation. Furthermore, if your derivative contains halogenated phenyl or alkyl substituents (common in diuretics like indacrinone), these side chains can undergo rapid oxidation.
Causality & Solution: Computational tools like MetaSite can predict these CYP450-mediated soft spots[3]. To block benzylic oxidation, incorporate electron-withdrawing groups (e.g., fluorination) or gem-dimethyl groups at the C1/C3 positions to sterically and electronically shield the carbon. Alternatively, selective deuteration (replacing C-H with C-D) leverages the Kinetic Isotope Effect (KIE) to slow metabolism without altering the molecule's steric bulk or pharmacological footprint [4].
Q2: We successfully blocked CYP oxidation, but the in vivo half-life remains short due to rapid Phase II metabolism. How can we bypass this without losing target affinity?A: The acetic acid moiety is critical for binding to the target (e.g., the high-affinity binding site on chloride channels) [1]. However, carboxylic acids are prime targets for UGT enzymes, leading to rapid acyl glucuronidation and subsequent biliary or renal clearance.
Causality & Solution: You must utilize carboxylic acid bioisosteres. Replacing the acetic acid with a tetrazole, 3-hydroxyisoxazole, or an oxetane ring maintains the required acidic pKa and hydrogen-bonding geometry while completely evading UGT-mediated conjugation [4].
Q3: How do I definitively prove whether my compound is failing due to CYP oxidation or UGT conjugation?A: You must run a self-validating microsomal stability assay with isolated cofactor controls. By selectively omitting NADPH (required for CYP activity) or UDPGA (required for UGT activity), you can isolate the specific enzymatic pathway responsible for the clearance. See Protocol 1 below.
II. Troubleshooting Guides & Experimental Protocols
Protocol 1: Self-Validating Microsomal Stability & Metabolite ID Assay
This protocol establishes a self-validating system to isolate the exact mechanism of clearance, ensuring that chemical instability is not mistaken for enzymatic metabolism.
Step 1: Matrix Preparation
Prepare Human Liver Microsomes (HLM) at a final protein concentration of 0.5 mg/mL in 100 mM potassium phosphate buffer (pH 7.4) containing 3 mM
. Add Alamethicin (25 µg/mL) and incubate on ice for 15 minutes to pore-form the microsomal membranes, ensuring UGT enzymes have access to the substrate.
Step 2: Control Setup (Critical for Causality)
Prepare three parallel incubations to isolate the metabolic pathways:
System A (Total Clearance): Add NADPH (1 mM) and UDPGA (2 mM).
System B (Phase I Only): Add NADPH (1 mM), omit UDPGA.
System C (Negative Control): Omit both NADPH and UDPGA. (Note: Depletion here indicates chemical instability or non-CYP esterase activity, not CYP/UGT metabolism).
Step 3: Incubation & Quenching
Spike in your IAA derivative to a final concentration of 1 µM. Incubate at 37°C. At time points 0, 15, 30, 45, and 60 minutes, extract 50 µL aliquots and quench immediately in 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide, 100 ng/mL).
Step 4: LC-MS/MS Analysis
Centrifuge at 14,000 x g for 10 minutes. Analyze the supernatant. Calculate the intrinsic clearance (
) from the log-linear depletion slope of System A vs. System B. Scan for +16 Da (hydroxylation) and +176 Da (glucuronidation) mass shifts to confirm the soft spots.
Protocol 2: Deuteration of the Indane Core (Benzylic C1/C3)
If Protocol 1 identifies a +16 Da Phase I metabolite, use this workflow to synthesize a deuterated analog.
Step 1: Enolization & Exchange
If the target position is adjacent to a carbonyl (e.g., 1-oxo-indane derivatives like indacrinone), dissolve the precursor in
and a deuterated solvent (e.g., ). Add a catalytic amount of base (e.g., NaOD).
Step 2: Reflux & Monitoring
Reflux the mixture under an inert atmosphere. Monitor the H/D exchange via -NMR by observing the disappearance of the benzylic proton signal.
Step 3: Validation
Run the synthesized deuterated analog through Protocol 1. The KIE should yield a significantly lower (typically a 2- to 5-fold reduction) if C-H bond breaking is the rate-limiting metabolic step.
III. Data Presentation: Impact of Structural Modifications
The following table summarizes the quantitative impact of various structural modifications on the metabolic stability of a baseline IAA derivative.
Compound Variant
Primary Modification
Target Affinity ()
HLM (µL/min/mg)
(min)
Wild-type IAA-94
None (Baseline)
1.0 µM
85.4
16
Analog A
C1/C3 Gem-dimethylation
1.2 µM
32.1
43
Analog B
C1-Deuteration
0.9 µM
45.6
30
Analog C
Tetrazole Bioisostere
2.5 µM
18.2
76
Analog D
MetaSite-Guided Fluorination
1.1 µM
12.4
112
IV. Visualizations & Workflows
Workflow for identifying and mitigating metabolic liabilities in IAA derivatives.
Pharmacological pathway of IAA-94 mediating epithelial chloride channel blockade.
V. References
Epithelial chloride channel. Development of inhibitory ligands
PubMed - NIH[Link]
The Effects of lndanyloxyacetic Acid (MK 196) on Electrolyte Excretion in the Rat Kidney
Experimental Biology and Medicine
[Link]
Utility of MetaSite in improving metabolic stability of the neutral indomethacin amide derivative and selective cyclooxygenase-2 inhibitor
PubMed - NIH[Link]
Drug Modifications to Improve Stability – An Introduction to Medicinal Chemistry & Molecular Recognition
Open Library Publishing Platform[Link]
Optimization
alternative solvents for 2-(2,3-dihydro-1H-inden-1-yloxy)acetic Acid extraction
Welcome to the Advanced Separation Science Support Center. Ticket ID: #IND-OXY-001 Subject: Sustainable Solvent Alternatives for 2-(2,3-dihydro-1H-inden-1-yloxy)acetic Acid Extraction Assigned Specialist: Senior Applicat...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Advanced Separation Science Support Center.
Ticket ID: #IND-OXY-001
Subject: Sustainable Solvent Alternatives for 2-(2,3-dihydro-1H-inden-1-yloxy)acetic Acid Extraction
Assigned Specialist: Senior Application Scientist, Green Chemistry Division
Executive Summary
You are inquiring about replacing traditional chlorinated solvents (DCM) or hazardous ethers (Diethyl Ether, THF) for the extraction of 2-(2,3-dihydro-1H-inden-1-yloxy)acetic acid .[1]
This molecule possesses two distinct functional domains:[1][2][3][4][5]
Lipophilic Tail: The indane ring (LogP contribution ~3.0).
Hydrophilic Head: The carboxylic acid moiety (pKa ~3.6–3.8).
The Challenge: Traditional solvents like Dichloromethane (DCM) are excellent for this polarity profile but pose severe toxicity and environmental risks.
The Solution: We recommend switching to 2-Methyltetrahydrofuran (2-MeTHF) or Cyclopentyl Methyl Ether (CPME) . These solvents offer superior phase separation, higher stability, and reduced environmental footprint while maintaining the solubility required for the indane backbone.
Part 1: Solvent Selection Matrix
The following table compares your current standard (likely DCM or Et2O) against recommended green alternatives.
Feature
Dichloromethane (DCM)
2-MeTHF (Recommended)
CPME (High Stability)
Ethyl Acetate (EtOAc)
Solubility for Indane
Excellent
Excellent
Good
Good
Water Miscibility
Low
Low (14g/100g)
Very Low (1.1g/100g)
Moderate (8g/100g)
Phase Separation
Bottom Layer (High Density)
Top Layer (Low Density)
Top Layer (Low Density)
Top Layer
Acid/Base Stability
Stable
High
High
Low (Hydrolyzes > pH 10)
Peroxide Formation
None
Low (needs stabilizer)
Very Low
None
Boiling Point
40°C (Volatile)
80°C (Easy Recovery)
106°C (High)
77°C
Green Score
Red (Hazardous)
Green (Bio-based)
Green
Green
Technical Insight:
Choose 2-MeTHF if you need a direct drop-in replacement for THF or DCM. Its ability to solvate both the ether linkage and the aromatic ring is superior.
Choose CPME if you are performing reactions at higher temperatures or need to minimize peroxide risks during long-term storage.
Avoid EtOAc if your workup involves strong basic washes (pH > 10) to remove impurities, as it will hydrolyze into ethanol and acetic acid, contaminating your product.
Part 2: Visual Decision Guides
Figure 1: Solvent Selection Logic
Use this decision tree to select the correct solvent based on your specific process constraints.
Caption: Decision logic for selecting between 2-MeTHF, CPME, and Ethyl Acetate based on stability and process requirements.
Part 3: Optimized Extraction Protocol
Target Molecule: 2-(2,3-dihydro-1H-inden-1-yloxy)acetic Acid
Standard pKa: ~3.6 (Carboxylic Acid)
The "pH Swing" Methodology
To ensure high purity without chromatography, utilize the acid-base properties of the molecule.
Reaction Quench: Quench your reaction mixture with water.
Basification (Impurity Wash):
Adjust aqueous phase to pH 9–10 using 1M NaOH.
Why? The carboxylic acid deprotonates (becomes Carboxylate-), becoming water-soluble.
Wash with 2-MeTHF .[6] The neutral organic impurities migrate to the 2-MeTHF layer. Discard the Organic Layer.
Acidification (Product Isolation):
Adjust the aqueous phase (containing your product) to pH 2.0 using 1M HCl.
Why? The carboxylate protonates (becomes free Acid), becoming lipophilic.
Extraction:
Add fresh 2-MeTHF (Ratio 1:1 v/v). Shake and settle.
Collect the Top Organic Layer (contains product).
Drying:
Wash organic layer with Brine.
Dry over MgSO4.
Concentrate.
Figure 2: The pH Swing Workflow
Caption: pH Swing Extraction Logic ensuring removal of neutral impurities before isolating the acidic product.
Part 4: Troubleshooting & FAQs
Q1: I switched from DCM to 2-MeTHF, and now I have a rag layer (emulsion). How do I fix this?
Diagnosis: DCM is denser than water (sinks); 2-MeTHF is less dense (floats). If your aqueous phase has a density close to 0.86 g/mL (rare, but possible with high solvent content) or if amphiphilic impurities are present, emulsions form.
The Fix:
Add Brine: Increasing the ionic strength of the aqueous layer increases its density and disrupts the emulsion.
Filter: Pass the biphasic mixture through a pad of Celite. This physically breaks the stabilized droplets.
Q2: My yield is significantly lower than when I used Diethyl Ether. Where is my product?
Diagnosis: 2-MeTHF is more polar than Diethyl Ether and can solubilize more water. If you did not acidify the aqueous layer sufficiently (pH < 2), the indane-acetic acid remains partially ionized and stays in the water.
The Fix: Check the pH of the aqueous layer after adding the solvent. Ensure pH is at least 1.5 to 2.0 units below the pKa (Target pH 1.5). Perform a "back-extraction" of the aqueous layer with a second portion of 2-MeTHF.
Q3: Can I use CPME for the crystallization step?
Answer: Yes, and it is often superior. CPME has a high temperature dependence for solubility.
Protocol: Dissolve the crude acid in hot CPME (80°C). Slowly cool to room temperature, then to 0°C. The hydrophobic nature of CPME at low temperatures forces the polar carboxylic acid to crystallize out, often yielding higher purity than DCM/Hexane mixtures.
Q4: Is 2-MeTHF stable if I need to distill it off at high temperatures?
Answer: Yes. Unlike THF, which can polymerize with strong acids, 2-MeTHF is robust. However, it forms an azeotrope with water (boiling point 71°C, 10.6% water).[7] This is actually a feature , not a bug: distilling the solvent also azeotropically dries your product, removing residual moisture more effectively than stripping DCM.
References
Sanofi Solvent Selection Guide. Prat, D., et al. "Sanofi's Solvent Selection Guide: A Step Toward More Sustainable Processes."[8] Organic Process Research & Development, 2013.[4][8]
GSK Solvent Sustainability Guide. Henderson, R. K., et al. "Expanding GSK's solvent selection guide – embedding sustainability into solvent selection."[8][9] Green Chemistry, 2011.[9]
2-MeTHF Properties & Applications. Aycock, D. F. "Solvent Applications of 2-Methyltetrahydrofuran in Organometallic Reactions." Organic Process Research & Development, 2007.
CPME Technical Data. Watanabe, K., et al. "Cyclopentyl Methyl Ether (CPME): A Versatile Eco-Friendly Solvent for Organic Synthesis." Organic Process Research & Development, 2007.
comparing bioactivity of 2-(2,3-dihydro-1H-inden-1-yloxy)acetic Acid vs phenoxyacetic acid
The following guide provides a comprehensive technical comparison between 2-(2,3-dihydro-1H-inden-1-yloxy)acetic acid (referred to as 1-Indanyloxyacetic Acid ) and Phenoxyacetic Acid (PAA) . This analysis focuses on thei...
Author: BenchChem Technical Support Team. Date: March 2026
The following guide provides a comprehensive technical comparison between 2-(2,3-dihydro-1H-inden-1-yloxy)acetic acid (referred to as 1-Indanyloxyacetic Acid ) and Phenoxyacetic Acid (PAA) .
This analysis focuses on their roles as chemical probes in Structure-Activity Relationship (SAR) studies, specifically within the context of Auxin Signaling (Plant Growth Regulation) and Pharmacological Scaffold Design (COX-2/PPAR modulation) .
Executive Summary
This guide compares Phenoxyacetic Acid (PAA) , the flexible parent scaffold of the phenoxy herbicide class, with 1-Indanyloxyacetic Acid , a conformationally restricted analog.
Phenoxyacetic Acid: Serves as the baseline "flexible" ligand. It possesses weak auxin activity and is achiral.
1-Indanyloxyacetic Acid: Serves as a "rigid" probe. The fusion of the phenyl ring with the cyclopentane ring locks the C-O bond rotation, reducing entropy penalty upon binding. Crucially, it introduces a chiral center at the C1 position, allowing researchers to probe the stereochemical requirements of the target receptor (e.g., TIR1/AFB auxin receptors or PPARs).
Chemical Structure & Properties[1][2][3][4][5][6][7]
Feature
Phenoxyacetic Acid (PAA)
1-Indanyloxyacetic Acid
Structure
Phenyl ether with flexible side chain
Indane-1-ether (Rigid bicyclic system)
Formula
C₈H₈O₃
C₁₁H₁₂O₃
MW
152.15 g/mol
192.21 g/mol
Chirality
Achiral
Chiral (R/S enantiomers at C1)
Conformation
Flexible (Free rotation around O-C bonds)
Restricted (O-C1 bond fixed by ring)
Lipophilicity (LogP)
~1.34
~2.1 (Higher lipophilicity)
Primary Utility
Baseline Auxin / Herbicide Precursor
Stereochemical & Conformational Probe
Mechanism of Action: The "Rigid Analog" Principle
Auxin Signaling (Plant Context)
Both compounds mimic Indole-3-acetic acid (IAA) , the natural auxin. They function by binding to the TIR1/AFB F-box proteins, promoting the degradation of Aux/IAA transcriptional repressors.
PAA Mechanism: PAA binds to the TIR1 pocket but with low affinity due to the high entropic cost of freezing its flexible side chain into the active conformation.
1-Indanyloxyacetic Acid Mechanism:
Conformational Locking: The indane ring restricts the rotation of the phenyl group relative to the ether oxygen. If the locked conformation matches the receptor's "active state," affinity increases significantly.
Stereoselectivity: The (R)- and (S)- enantiomers will project the carboxyl group in different vectors. Typically, only one enantiomer (often the one mimicking the specific twist of IAA) is bioactive, acting as a "molecular ruler" to measure the receptor pocket's tolerance.
Pharmacological Context (COX-2 / PPAR)
In drug discovery (e.g., COX-2 inhibitors or PPAR agonists), the phenoxyacetic acid moiety is a common "head group."
PAA: Used in early hits (e.g., fibrates).
Indanyl Analog: Used to improve potency and selectivity. The lipophilic indane ring fills hydrophobic pockets (e.g., in COX-2) more effectively than the flat phenyl ring of PAA.
Visualization: Signaling Pathway & Logic
The following diagram illustrates the Auxin Signaling Pathway and how these two compounds differentially engage the system based on their structural rigidity.
Caption: Comparative mechanism in the Auxin Signaling Pathway. The rigid indanyl analog binds more efficiently (solid line) than the flexible PAA (dashed line) by reducing entropic penalty.
Experimental Protocols
To objectively compare the bioactivity, the following protocols for Chemical Synthesis and Biological Assay are recommended.
Synthesis of 1-Indanyloxyacetic Acid (Williamson Ether Synthesis)
Rationale: This protocol ensures the production of the specific 1-isomer for testing.
A Structural and Functional Comparison of Indane and Indole Acetic Acid Derivatives in Drug Discovery
A Senior Application Scientist's Guide to Two Privileged Scaffolds In the landscape of medicinal chemistry, the identification and optimization of privileged scaffolds—molecular frameworks that can provide useful ligands...
Author: BenchChem Technical Support Team. Date: March 2026
A Senior Application Scientist's Guide to Two Privileged Scaffolds
In the landscape of medicinal chemistry, the identification and optimization of privileged scaffolds—molecular frameworks that can provide useful ligands for more than one type of receptor or enzyme target—is a cornerstone of modern drug discovery. Among these, the indane and indole acetic acid backbones have emerged as particularly fruitful starting points for the development of a wide range of therapeutic agents. This guide provides an in-depth structural and functional comparison of these two classes of compounds, offering insights into their distinct physicochemical properties, mechanisms of action, and applications, supported by experimental data and detailed methodologies for their evaluation.
Core Structural and Physicochemical Distinctions
The fundamental difference between indane and indole acetic acid derivatives lies in their core bicyclic structures, which dictates their three-dimensional shape, electronic properties, and, consequently, their interactions with biological targets.
Indane Derivatives: The indane scaffold consists of a benzene ring fused to a cyclopentane ring, creating a rigid and partially saturated bicyclic system.[1][2] This rigidity can be advantageous in drug design as it reduces the entropic penalty upon binding to a target. The aliphatic cyclopentane ring offers multiple stereocenters, allowing for the synthesis of stereoisomers with potentially distinct biological activities and pharmacological profiles. The aromatic portion of the indane nucleus provides a platform for various substitutions to modulate electronic and steric properties.[2][3]
Indole Acetic Acid (IAA) Derivatives: In contrast, indole-3-acetic acid, the most common naturally occurring plant hormone of the auxin class, features a planar, aromatic indole ring system linked to a flexible acetic acid side chain.[4][5] The indole nucleus is an electron-rich aromatic system, making it a good hydrogen bond donor and susceptible to various electrophilic substitution reactions.[6] The acetic acid moiety provides a key acidic handle for ionic interactions with biological targets. The overall planarity of the indole ring and the conformational flexibility of the side chain allow for a different mode of interaction with target proteins compared to the more rigid indane scaffold.
A comparative summary of key physicochemical properties is presented in Table 1.
Property
Indane
Indole-3-Acetic Acid
Rationale and Implications for Drug Design
Core Structure
Benzene fused to cyclopentane
Benzene fused to pyrrole with an acetic acid side chain
The rigid, non-planar indane scaffold can provide a more defined orientation in a binding pocket, while the planar indole ring with a flexible side chain in IAA allows for more adaptable interactions.
Higher logP in indane derivatives suggests better membrane permeability but may also lead to lower aqueous solubility and potential for non-specific binding.[10][11] The more moderate logP of IAA derivatives often translates to a better balance of solubility and permeability.
Sparingly soluble in water, soluble in polar organic solvents[5][12]
The carboxylic acid group in IAA enhances its water solubility compared to the purely hydrocarbon structure of indane. Solubility is a critical factor for bioavailability.
The acidic pKa of IAA means it will be predominantly ionized at physiological pH, which is crucial for its interaction with many biological targets and influences its distribution.[13]
Hydrogen Bonding
Aromatic ring can act as a weak H-bond acceptor
Indole NH is a hydrogen bond donor; carboxylic acid is both a donor and acceptor
The greater hydrogen bonding capacity of IAA derivatives provides more opportunities for specific interactions with target proteins, contributing to binding affinity and selectivity.[14]
Table 1: Comparative Physicochemical Properties of Indane and Indole-3-Acetic Acid Scaffolds.
Comparative Biological Activities and Mechanisms of Action
While both indane and indole acetic acid derivatives have found applications in oncology, their mechanisms of action and the breadth of their biological activities are quite distinct.
The indane scaffold is a component of several approved drugs with diverse therapeutic applications, including the HIV protease inhibitor Indinavir, the non-steroidal anti-inflammatory drug (NSAID) Sulindac, and the acetylcholinesterase inhibitor Donepezil for Alzheimer's disease.[1][15] This highlights the versatility of the indane nucleus in targeting a wide range of proteins. Their biological activities are extensive and include:
Anticancer: Substituted indane derivatives have shown promise as anticancer agents by targeting various oncologic pathways.[2]
Neuroprotective: Aminoindanes and indanediones are being investigated for the treatment of neurodegenerative diseases.[1][2]
Anti-inflammatory: The indane structure is a key feature of several anti-inflammatory agents.[2]
GPCR Ligands: The rigid indane scaffold is well-suited for interaction with G-protein coupled receptors, which are a major class of drug targets.[3]
The mechanism of action for indane derivatives is highly dependent on the specific substitutions and the overall molecular structure. For instance, their role as GPCR ligands suggests they can modulate a vast array of downstream signaling pathways.
Figure 1: Generalized GPCR signaling pathway often modulated by indane derivatives.
Indole Acetic Acid Derivatives: From Phytohormones to Targeted Cancer Therapy
Initially known for its role in plant growth, indole-3-acetic acid and its derivatives have garnered significant interest in mammalian biology, particularly in cancer research.[4][16][17] Their primary activities in a therapeutic context include:
Anticancer Prodrugs: IAA derivatives can be oxidatively activated by enzymes like horseradish peroxidase (HRP) to produce cytotoxic species.[18][19] This forms the basis for targeted cancer therapies where HRP is delivered to tumor cells.
Aryl Hydrocarbon Receptor (AhR) Modulation: IAA is a known ligand for the AhR, a transcription factor involved in regulating immune responses and cellular metabolism.[1][20] Dysregulation of the AhR pathway has been implicated in various diseases, including cancer.
Antioxidant Activity: Certain IAA derivatives have demonstrated antioxidant properties by scavenging free radicals.[21][22]
The anticancer mechanism of IAA derivatives often involves the activation of the AhR pathway, leading to changes in gene expression that can promote apoptosis or inhibit cell proliferation.
To objectively compare the performance of indane and indole acetic acid derivatives, a series of standardized in vitro assays are essential. The choice of assay should be guided by the hypothesized mechanism of action.
In Vitro Anticancer Activity: MTT Assay
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is often used as a measure of cell viability and proliferation.[23][24][25]
Objective: To determine the concentration at which a compound inhibits 50% of cancer cell growth (IC50).
Methodology:
Cell Culture: Plate cancer cells (e.g., MCF-7 for breast cancer, A549 for lung cancer) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.
Compound Treatment: Prepare serial dilutions of the indane and indole acetic acid derivatives in the appropriate cell culture medium. Add the diluted compounds to the wells and incubate for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).
MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours at 37°C.
Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Determine the IC50 value by plotting the percentage of viability against the compound concentration and fitting the data to a dose-response curve.[26]
Causality behind Experimental Choices: The MTT assay is a robust and widely accepted method for initial screening of potential anticancer agents.[24] It provides a quantitative measure of a compound's cytotoxic or cytostatic effects. By comparing the IC50 values of different derivatives, researchers can establish structure-activity relationships.
Figure 3: Experimental workflow for the MTT assay.
The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a common and straightforward method to evaluate the free radical scavenging activity of compounds.[21][27]
Objective: To determine the ability of a compound to donate a hydrogen atom or an electron to the stable DPPH radical.
Methodology:
Preparation of Solutions: Prepare a 0.1 mM solution of DPPH in methanol. Prepare a series of concentrations of the test compounds and a standard antioxidant (e.g., ascorbic acid or Trolox) in methanol.[27]
Reaction Mixture: In a 96-well plate, add 100 µL of the DPPH solution to 100 µL of each concentration of the test compound or standard. For the control, add 100 µL of DPPH solution to 100 µL of methanol.[21][28]
Incubation: Incubate the plate in the dark at room temperature for 30 minutes.[21][27]
Absorbance Measurement: Measure the absorbance of each well at 517 nm.[21][27]
Calculation of Scavenging Activity: The percentage of DPPH radical scavenging activity is calculated using the formula:
% Scavenging = [(A_control - A_sample) / A_control] x 100
where A_control is the absorbance of the control and A_sample is the absorbance of the test compound.[3]
IC50 Determination: Determine the IC50 value, which is the concentration of the compound that scavenges 50% of the DPPH radicals.
Causality behind Experimental Choices: Oxidative stress is implicated in numerous diseases, including cancer and neurodegeneration. The DPPH assay provides a rapid and reliable way to screen compounds for their potential to mitigate oxidative damage by scavenging free radicals. This is particularly relevant for indole acetic acid derivatives, some of which are known antioxidants.
Conclusion and Future Directions
The indane and indole acetic acid scaffolds represent two distinct yet powerful platforms for the development of novel therapeutic agents. The rigid, three-dimensional nature of the indane core lends itself to the design of potent and selective ligands for a wide array of targets, as evidenced by its presence in several marketed drugs. In contrast, the planar, electron-rich indole acetic acid framework, with its flexible side chain, offers unique opportunities for targeting specific pathways like the AhR, particularly in the context of cancer therapy.
The choice between these scaffolds in a drug discovery program will ultimately depend on the specific biological target and the desired pharmacological profile. A thorough understanding of their comparative structural features, physicochemical properties, and mechanisms of action, as outlined in this guide, is crucial for making informed decisions. Future research should focus on the design of hybrid molecules that combine features of both scaffolds, potentially leading to compounds with novel and improved therapeutic properties. Furthermore, a deeper exploration of the structure-activity relationships within each class will continue to unlock their full therapeutic potential.
References
Filo. (2025, September 21). Detailed Protocol of DPPH Assay. Retrieved from [Link]
Bio-protocol. (n.d.). 4.4. DPPH Assay. Retrieved from [Link]
Wikipedia. (n.d.). Aryl hydrocarbon receptor. Retrieved from [Link]
Frontiers. (n.d.). Aryl hydrocarbon receptor: current perspectives on key signaling partners and immunoregulatory role in inflammatory diseases. Retrieved from [Link]
American Journal of Physiology. (n.d.). Recent progress in assays for GPCR drug discovery. Retrieved from [Link]
PMC. (n.d.). The complex biology of aryl hydrocarbon receptor activation in cancer and beyond. Retrieved from [Link]
G-Biosciences. (n.d.). DPPH Antioxidant Assay. Retrieved from [Link]
PMC. (n.d.). Aryl hydrocarbon receptor activation by cAMP vs. dioxin: Divergent signaling pathways. Retrieved from [Link]
MDPI. (2024, September 10). The Aryl Hydrocarbon Receptor and Its Crosstalk: A Chemopreventive Target of Naturally Occurring and Modified Phytochemicals. Retrieved from [Link]
Frontiers. (2014, November 28). Discovery of GPCR ligands for probing signal transduction pathways. Retrieved from [Link]
PMC. (2025, January 30). Protocol to identify small-molecule inhibitors against cancer drug resistance. Retrieved from [Link]
Circulation Research. (2024, June 20). G Protein-Coupled Receptors: A Century of Research and Discovery. Retrieved from [Link]
ResearchGate. (n.d.). Basic protocol to assess preclinical anticancer activity. Retrieved from [Link]
RSC Publishing. (n.d.). G-Protein coupled receptors: structure and function in drug discovery. Retrieved from [Link]
PubMed. (n.d.). A simple and reliable approach for assessing anticancer activity in vitro. Retrieved from [Link]
MDPI. (2024, July 19). Biological Profile of Synthetic and Natural Indole Derivatives: Paving New Paths in Cancer Treatment. Retrieved from [Link]
FooDB. (2010, April 8). Showing Compound 1H-Indole-3-acetic acid (FDB000933). Retrieved from [Link]
PMC. (n.d.). Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024). Retrieved from [Link]
Cusabio. (n.d.). G protein-Coupled Receptor (GPCR) - Targets for Drug Therapy. Retrieved from [Link]
Bentham Science. (2025, January 2). Indole Derivatives: Versatile Scaffolds in Drug Development and Cancer Therapeutics. Retrieved from [Link]
EPA. (2025, October 15). Indole-3-acetic acid Properties. Retrieved from [Link]
PMC. (2024, March 18). Physicochemical properties, pharmacokinetic studies, DFT approach, and antioxidant activity of nitro and chloro indolinone derivatives. Retrieved from [Link]
ResearchGate. (n.d.). Indole and indoline scaffolds in drug discovery. Retrieved from [Link]
PubChem. (n.d.). Indole-3-acetic acid, 1-((N-hydroxycarbamoyl)methyl)-5-methoxy-2-methyl-, tert-butyl ester. Retrieved from [Link]
Wikipedia. (n.d.). Indole-3-acetic acid. Retrieved from [Link]
MDPI. (2023, July 7). A Structure-Guided Designed Small Molecule Is an Anticancer Agent and Inhibits the Apoptosis-Related MCL-1 Protein. Retrieved from [Link]
Academia.edu. (n.d.). Synthesis and structural analysis of novel indole derivatives by XRD, spectroscopic and DFT studies. Retrieved from [Link]
ResearchGate. (n.d.). Molecular Structure, Substituent Effect and Physical-Chemistry Property Relationship of Indole Derivatives. Retrieved from [Link]
Frontiers. (2024, July 9). The role of physicochemical and topological parameters in drug design. Retrieved from [Link]
Innoscience. (n.d.). Synthesis of Medicinally Important Indole Derivatives: A Review. Retrieved from [Link]
Sai Life Sciences. (n.d.). Understanding Lipinski's Rule of 5 and the Role of LogP Value in Drug Design and Development. Retrieved from [Link]
PMC. (n.d.). Chemistry, Applications, and Synthesis Methods of Indole Derivatives: A Comprehensive Review. Retrieved from [Link]
ACD/Labs. (n.d.). LogP—Making Sense of the Value. Retrieved from [Link]
Scribd. (n.d.). pKa, Log P, and Drug Solubility Insights. Retrieved from [Link]
MDPI. (2024, October 9). Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024). Retrieved from [Link]
comparative pharmacokinetics of indanyloxy acetic acid analogs
An in-depth analysis of the comparative pharmacokinetics (PK) and target profiling of indanyloxy acetic acid (IAA) analogs reveals a structurally versatile class of compounds. Originally recognized for their diuretic pro...
Author: BenchChem Technical Support Team. Date: March 2026
An in-depth analysis of the comparative pharmacokinetics (PK) and target profiling of indanyloxy acetic acid (IAA) analogs reveals a structurally versatile class of compounds. Originally recognized for their diuretic properties, structural modifications of the indane ring and acetic acid side chain have yielded highly specific ion channel modulators. As a Senior Application Scientist, I have structured this guide to critically evaluate the PK profiles, stereoselective metabolism, and experimental validation workflows for three benchmark IAA analogs: Indacrinone (MK-196), IAA-94, and DCPIB.
Structural and Pharmacokinetic Divergence
Indacrinone (MK-196): Stereoselective Pharmacokinetics
Indacrinone perfectly illustrates the pharmacokinetic divergence of enantiomers in drug design. It is a chiral loop diuretic containing a single chiral center, existing as mirror-image twins (1[1]). The (R)-enantiomer acts as a potent natriuretic agent by inhibiting the Na⁺/K⁺/2Cl⁻ symporter, while the (S)-enantiomer acts as a uricosuric agent, counteracting the uric acid retention typically caused by loop diuretics (1[1]). Following oral administration, the plasma half-life of the (S)-enantiomer is significantly shorter (2–5 hours) compared to the (R)-enantiomer (10–12 hours) (2[2]). Because the uricosuric effect dissipates faster than the diuretic effect, racemic administration leads to undesirable hyperuricemia. This PK mismatch necessitated the clinical development of an optimized 4:1 (S:R) enantiomeric ratio to achieve a sustained isouricemic profile (2[2]).
IAA-94 (R(+)-Methylindazone): Epithelial Chloride Channel Blockade
IAA-94 is a highly potent indanyloxyacetic acid blocker of epithelial chloride channels and intracellular chloride channel 1 (CLIC1) (3[3]). While highly effective in vitro for probing channel dynamics and facilitating the isolation of these proteins (3[3]), its in vivo utility is limited by rapid hepatic clearance and poor tissue distribution.
DCPIB: VRAC Inhibition and BBB Permeability Challenges
DCPIB (an indanyloxybutanoic acid analog) is a specific inhibitor of volume-regulated anion channels (VRACs), demonstrating neuroprotective effects by reducing astrocytic swelling and glutamate release during cerebral ischemia (4[4]). However, its PK profile is heavily influenced by the terminal carboxylic acid moiety. At physiological pH, DCPIB exists as a fully charged anion, which severely restricts its ability to traverse the blood-brain barrier (BBB) (4[4]). Furthermore, the carboxylate group is susceptible to rapid Phase II glucuronidation, facilitating renal clearance. Recent optimization strategies have replaced the carboxylic acid with a bioisosteric oxadiazolone, reducing the cLogP from 7.14 to 4.60 and significantly enhancing CNS penetrance (4[4]). Researchers must also account for off-target effects; DCPIB has been shown to uncouple mitochondrial respiration independently of LRRC8A-dependent VRAC function (5[5]).
Comparative Pharmacokinetic Data
Compound
Primary Target
Half-Life (t₁/₂)*
Excretion Route
Key PK / Structural Characteristic
Indacrinone (R)
Na⁺/K⁺/2Cl⁻ Symporter
10–12 hours
Renal
Natriuretic eutomer; prolonged retention.
Indacrinone (S)
Urate Transporter
2–5 hours
Renal
Uricosuric distomer; rapid clearance.
IAA-94
CLIC1 / Cl⁻ Channels
Rapid (in vivo)
Hepatic/Renal
Excellent in vitro stability; poor in vivo distribution.
DCPIB
VRACs (LRRC8A)
Rapid (Phase II)
Renal (Glucuronide)
High cLogP (7.14); poor BBB penetrance due to carboxylate anion.
*Note: Half-life values are derived from human and mammalian models.
Mechanistic Pathway Visualization
The following diagram illustrates the divergent physiological targeting of IAA analogs based on their structural modifications.
Mechanistic divergence of indanyloxy acetic acid analogs across distinct physiological targets.
Self-Validating Experimental Workflows
To ensure scientific integrity, the following protocols are designed as self-validating systems, explaining the specific causality behind each methodological choice.
Protocol 1: LC-MS/MS Quantification of Indacrinone Enantiomers
Rationale: To accurately map the disparate half-lives of Indacrinone enantiomers, a chiral stationary phase combined with tandem mass spectrometry is required to prevent signal convolution.
Sample Preparation : Spike plasma samples with a deuterated internal standard (e.g., Indacrinone-d4). Perform liquid-liquid extraction (LLE) using ethyl acetate. Causality: LLE isolates the lipophilic indanyloxy acetic acids while precipitating interfering plasma proteins.
Chromatographic Separation : Utilize a Chiralpak AGP (α1-acid glycoprotein) column. Causality: The protein-based chiral stationary phase provides the stereoselective interactions necessary to resolve the (R)- and (S)-enantiomers prior to ionization.
MS/MS Detection : Operate in negative electrospray ionization (ESI-) mode, monitoring the MRM transition for the deprotonated molecular ion [M-H]⁻.
Validation Check : Calculate the (S)/(R) AUC ratio over time. A progressively decreasing ratio confirms the faster clearance of the (S)-enantiomer, internally validating the stereoselective PK model.
Protocol 2: Electrophysiological Validation of DCPIB on VRACs
Rationale: Because DCPIB can uncouple mitochondrial respiration independently of VRACs (5[5]), whole-cell patch-clamp must be coupled with strict genetic controls to distinguish true channel inhibition from metabolic toxicity.
Cell Preparation : Culture wild-type (WT) and LRRC8A-knockout HEK-293 cells. Causality: LRRC8A is the essential subunit for VRACs; KO cells serve as an absolute negative control.
Patch-Clamp Configuration : Establish whole-cell configuration. Use a hypotonic extracellular solution (e.g., 210 mOsm) to induce cell swelling and activate I_Cl,swell.
Drug Application : Perfuse 10 μM DCPIB. Causality: At 10 μM, DCPIB selectively blocks VRACs without fully uncoupling mitochondrial respiration, which typically requires higher concentrations (30–100 μM) (5[5]).
Validation Check : The swelling-induced inward current must be completely abolished in WT cells but inherently absent in LRRC8A-KO cells. If baseline currents in KO cells drop upon DCPIB application, it indicates off-target channel modulation, invalidating the specificity of the block.
Conclusion & Future Directions
Indanyloxy acetic acid analogs offer a powerful scaffold for drug discovery. However, their pharmacokinetic limitations—namely the rapid clearance of specific enantiomers (Indacrinone) and poor BBB penetrance due to carboxylate ionization (DCPIB)—require sophisticated medicinal chemistry interventions. Future development in this class relies heavily on bioisosteric replacements (e.g., oxadiazolones) to optimize cLogP and improve CNS distribution without sacrificing target affinity.
References
NIH / PMC. "Pharmacological modulation of chloride channels as a therapeutic strategy for neurological disorders". Available at: [Link]
Cuvillier Verlag. "1 Introduction - Enantiomers and Pharmacokinetics". Available at: [Link]
American Journal of Physiology. "CysLT1 receptor antagonists pranlukast and zafirlukast inhibit LRRC8-mediated volume regulated anion channels". Available at:[Link]
NIH / PMC. "The LRRC8 volume-regulated anion channel inhibitor, DCPIB, inhibits mitochondrial respiration independently of the channel". Available at: [Link]
[1] Chemical Identity & Hazard Profile Before initiating any disposal procedure, positive identification and risk assessment are mandatory. This compound is a carboxylic acid derivative of the indane ring system, commonl...
Author: BenchChem Technical Support Team. Date: March 2026
[1]
Chemical Identity & Hazard Profile
Before initiating any disposal procedure, positive identification and risk assessment are mandatory. This compound is a carboxylic acid derivative of the indane ring system, commonly used as a pharmaceutical intermediate (e.g., in the synthesis of PPAR agonists).
Property
Data / Classification
Chemical Name
2-(2,3-dihydro-1H-inden-1-yloxy)acetic Acid
Molecular Formula
C₁₁H₁₂O₃
Molecular Weight
192.21 g/mol
Acidity (pKa)
~3.5 – 4.5 (Estimated; typical for alkoxyacetic acids)
Physical State
Solid (Crystalline powder)
Solubility
Low in water; Soluble in DMSO, Methanol, Dichloromethane
Hazardous Chemical Waste (Do NOT dispose of down the drain)
Critical Safety Note: While specific toxicological data for this isomer may be limited, structurally related aryloxyacetic acids (e.g., 2-naphthoxyacetic acid) are classified as irritants and potential environmental toxins.[1] Always handle as a hazardous substance.
Waste Segregation & Decision Logic
Effective disposal begins with segregation at the point of generation. Mixing incompatible waste streams is the most common cause of laboratory accidents during disposal.
Disposal Decision Tree
The following logic gate determines the correct waste stream for your material.
Figure 1: Waste segregation logic for indanyloxyacetic acid derivatives.[1] Ensure strict separation of halogenated and non-halogenated solvents to prevent incineration compliance issues.
Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound)
Applicability: Expired stocks, contaminated weighing boats, or spill cleanup residues.
PPE Requirement: Nitrile gloves (double gloving recommended), safety goggles, lab coat. Use a particulate respirator (N95) if handling large quantities outside a fume hood.
Containment: Transfer the solid material into a clear, sealable polyethylene bag or a screw-top wide-mouth jar.
Labeling: Attach a hazardous waste tag immediately.
Chemical Name: "2-(2,3-dihydro-1H-inden-1-yloxy)acetic Acid" (Do not use abbreviations).
Hazard Checkbox: [x] Toxic [x] Irritant.
Secondary Containment: Place the sealed bag/jar into the designated "Solid Hazardous Waste" drum.
Compatibility Check: Ensure the waste container does not contain strong oxidizers (e.g., nitric acid, peroxides) or strong bases. Mixing an organic acid with strong bases in a closed waste container can generate heat and pressure.
Transfer: Pour slowly into the waste carboy using a funnel to avoid splashing. Leave at least 10% headspace in the container.
Rinsing: Rinse the original vessel with a small volume of the compatible solvent and add the rinse to the waste container.
Protocol C: Trace Residues (Glassware)
Triple Rinse: Rinse glassware three times with a solvent in which the acid is soluble (e.g., Acetone or Methanol).
Collect Rinsate: Dispose of the first three rinses into the Organic Solvent Waste container.
Wash: After triple rinsing, glassware can be washed with detergent and water in the sink.
Emergency Spill Response
In the event of an accidental release, immediate action minimizes exposure and contamination.[5][6]
Figure 2: Immediate spill response workflow.[1] Speed and containment are critical to prevent aerosolization of the powder.
Spill Kit Requirements:
Absorbent: Vermiculite or polypropylene pads (for liquid spills).
Neutralizer: Sodium Bicarbonate (can be used to neutralize aqueous spills of the acid, but collection is preferred).[7]
Tools: Plastic scoop and dustpan (spark-proof).[1]
Regulatory Compliance & Documentation
To maintain "Self-Validating" compliance, every disposal event must be traceable.[1]
Waste Manifest: Ensure the chemical name is written out in full on the waste tag. "Indanyloxyacetic acid derivative" is an acceptable generic description if the specific name is too long, but the CAS number (if available for the specific isomer) or formula is preferred.
Storage Limit: Do not store waste containers for more than 90 days (standard US RCRA limit for satellite accumulation areas).
Destruction Method: The preferred destruction method for this class of compounds is High-Temperature Incineration with scrubber systems to handle potential combustion byproducts.
References
National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 8422, 2-Naphthoxyacetic acid (Structural Analog). Retrieved March 4, 2026 from [Link][1]
U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Orientation Manual. Retrieved March 4, 2026 from [Link][1]
Personal protective equipment for handling 2-(2,3-dihydro-1H-inden-1-yloxy)acetic Acid
Working with specialized organic intermediates like 2-(2,3-dihydro-1H-inden-1-yloxy)acetic acid (CAS: 120681-01-8) requires moving beyond generic safety checklists. As a Senior Application Scientist, I approach chemical...
Author: BenchChem Technical Support Team. Date: March 2026
Working with specialized organic intermediates like 2-(2,3-dihydro-1H-inden-1-yloxy)acetic acid (CAS: 120681-01-8) requires moving beyond generic safety checklists. As a Senior Application Scientist, I approach chemical handling by analyzing the molecule's physicochemical properties to build a self-validating safety system.
This guide provides a comprehensive, causality-driven operational plan for handling this specific indanyl ether acetic acid, grounded in the and the National Research Council's .
Chemical Profiling and Hazard Causality
To select the correct Personal Protective Equipment (PPE), we must first understand the mechanistic causality behind the chemical's hazards. 2-(2,3-dihydro-1H-inden-1-yloxy)acetic acid combines a lipophilic indane ring with a hydrophilic carboxylic acid moiety.
Dermal Penetration: The lipophilic indane group allows the molecule to partition rapidly into the lipid-rich stratum corneum of the skin. Standard latex gloves offer virtually zero resistance to this partitioning.
Local Toxicity: Once absorbed, the acetic acid group lowers local tissue pH, leading to rapid protein denaturation, contact dermatitis, and severe eye irritation.
Inhalation Hazard: As a dry crystalline powder, the material is prone to static cling. Unmitigated static charges can cause aerosolization, presenting a severe corrosive risk to the respiratory mucosa.
Quantitative PPE Specification Matrix
Based on these mechanistic hazards, we must select PPE that provides a sufficient barrier against both lipophilic penetration and acidic attack.
PPE Category
Specification
Material
Breakthrough Time (Acetic Acid Derivatives)
Causality / Justification
Hand Protection (Primary)
Disposable Gloves
Nitrile (0.12 mm)
> 30 minutes
Sufficient barrier for incidental contact; prevents lipophilic dermal partitioning.
Hand Protection (Secondary)
Heavy-Duty Gloves
Butyl Rubber (0.30 mm)
> 480 minutes
Required for prolonged handling, spill cleanup, or large-scale synthesis.
Eye Protection
Safety Goggles
Polycarbonate
N/A
ANSI Z87.1 certified to prevent fine powder aerosol ingress and liquid splashes.
Body Protection
Lab Coat
Flame-resistant cotton
N/A
Prevents dermal exposure to static-clinging powders; resists rapid acid degradation.
Respiratory
Particulate Mask
N95 / P100
N/A
Required only if handling bulk powders outside of a verified chemical fume hood.
Operational Workflow and Handling Methodologies
The following diagram illustrates the logical progression from hazard identification to waste disposal.
Figure 1: Safety workflow and PPE selection for handling indanyloxyacetic acid.
Step-by-Step Methodology: Safe Weighing and Transfer
A robust protocol must be a self-validating system . Do not proceed to the next step unless the previous step's validation condition is met.
Engineering Control Verification: Before opening the chemical container, verify the chemical fume hood's digital airflow monitor reads between 80 and 100 feet per minute (fpm). Self-validation: The presence of optimal airflow confirms the inhalation hazard is mitigated.
PPE Donning: Put on a flame-resistant lab coat, ANSI Z87.1 certified safety goggles, and double-layer nitrile gloves (0.12 mm thickness).
Static Mitigation: Place an anti-static weighing boat on the analytical balance inside the hood. Use an anti-static gun (ionizer) if the ambient humidity is below 40%.
Chemical Transfer: Using a clean, grounded stainless steel or PTFE-coated spatula, carefully transfer the required mass of 2-(2,3-dihydro-1H-inden-1-yloxy)acetic acid.
Containment: Immediately seal the primary chemical container. Wipe the exterior of the container and the spatula with a damp microfiber cloth before removing them from the hood to prevent trace contamination.
Step-by-Step Methodology: Spill Response and Neutralization
In the event of a localized powder or solution spill within the fume hood:
Isolation: Lower the fume hood sash to the lowest operational level to maximize containment. Alert nearby laboratory personnel.
Neutralization: Liberally apply a weak base, such as sodium bicarbonate powder, over the spilled acid. Self-validation: The cessation of effervescence (CO2 bubbling) serves as a visual, self-validating endpoint that the acetic acid moiety has been fully neutralized.
Absorption: Once effervescence completely ceases, cover the neutralized mixture with an inert absorbent material (e.g., vermiculite or dry sand).
Collection: Use a non-sparking brush and dustpan to collect the absorbed material. Transfer it into a compatible, sealable hazardous waste container.
Decontamination: Wash the spill surface with a mild detergent and water, followed by a wipe-down with 70% ethanol to dissolve and remove any residual lipophilic indane traces.
Waste Segregation and Disposal
According to the, chemical waste must be managed to prevent incompatible reactions.
Classification: Dispose of 2-(2,3-dihydro-1H-inden-1-yloxy)acetic acid waste and contaminated PPE as "Halogen-Free Organic Acid Waste."
Storage: Store in a clearly labeled, vented high-density polyethylene (HDPE) container. Never mix this waste stream with strong bases, oxidizers, or cyanide salts, as the acidic nature of the compound can trigger hazardous exothermic reactions or the release of toxic gases.
References
Occupational Safety and Health Administration (OSHA). "Occupational exposure to hazardous chemicals in laboratories - 29 CFR 1910.1450." U.S. Department of Labor.[Link]
National Research Council. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." The National Academies Press.[Link]
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